(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Novel Imidazole-Phenylethylamine Derivatives

This guide provides an in-depth exploration of synthetic strategies for the creation of novel imidazole-phenylethylamine derivatives. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond simple procedural outlines to offer a rationale-driven approach to synthesis, grounded in established chemical principles and supported by authoritative references.

Introduction: The Convergence of Two Privileged Scaffolds

The imidazole ring is a cornerstone of medicinal chemistry, present in numerous natural products like the amino acid histidine and the neurotransmitter histamine.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding make it a "privileged structure" in drug design, contributing to the biological activity of a wide array of therapeutic agents, including antifungal, anticancer, and antihypertensive drugs.[3][4][5]

Similarly, the 2-phenethylamine motif is a fundamental component of many biologically active molecules, most notably the endogenous catecholamines such as dopamine and norepinephrine, which are crucial for neurotransmission.[6] The structural framework of phenylethylamine allows for diverse substitutions, leading to a vast chemical space with significant therapeutic potential, particularly in targeting adrenergic and dopaminergic receptors.[6][7]

The strategic combination of the imidazole and phenylethylamine scaffolds presents a compelling opportunity for the discovery of novel bioactive compounds. These hybrid molecules have the potential to interact with a range of biological targets, including G-protein coupled receptors like histamine and adrenergic receptors, offering avenues for the development of new therapeutics for allergic, neurological, and cardiovascular disorders.[8][9][10] This guide will detail robust and versatile synthetic methodologies to access this promising class of molecules.

Synthetic Strategies: A Multi-pronged Approach

The synthesis of imidazole-phenylethylamine derivatives can be broadly approached from two main perspectives:

• Construction of the Imidazole Ring on a Phenylethylamine Backbone: This strategy involves utilizing phenylethylamine as a foundational component in a multi-component reaction to build the imidazole ring.

• Attachment of the Phenylethyl Moiety to a Pre-formed Imidazole Ring: This approach focuses on the functionalization of an existing imidazole core, typically through N-alkylation.

This guide will focus on the latter, more common and often more flexible approach, detailing the direct N-alkylation of imidazole. Additionally, we will explore the powerful technique of reductive amination as a versatile alternative.

Core Synthetic Methodology I: Direct N-Alkylation of Imidazole

The most direct route to N-(phenylethyl)imidazole derivatives is the nucleophilic substitution reaction between an imidazole and a phenylethyl halide, such as 2-phenylethyl bromide. The reaction proceeds via an S_N2 mechanism, where the nucleophilic nitrogen of the imidazole ring attacks the electrophilic carbon of the phenylethyl bromide.[11] The use of a base is crucial to deprotonate the imidazole, thereby enhancing its nucleophilicity.[11]

Workflow for Direct N-Alkylation

Caption: Workflow for Direct N-Alkylation of Imidazole.

Detailed Experimental Protocols

This method employs a mild base and is a commonly used, robust procedure for N-alkylation.[11][12]

Materials:

• Imidazole

• 2-Phenylethyl bromide

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (CH₃CN)

• Ethyl acetate

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add imidazole (1.0 eq.), anhydrous potassium carbonate (1.5 eq.), and anhydrous acetonitrile.

• Stir the suspension at room temperature for 15 minutes.

• Add 2-phenylethyl bromide (1.1 eq.) dropwise to the stirring suspension.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting imidazole is consumed.[11]

• Upon completion, cool the reaction mixture to room temperature and filter to remove the solid potassium carbonate and potassium bromide.

• Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the pure N-(2-phenylethyl)imidazole.

This protocol utilizes a stronger base, sodium hydride (NaH), which can lead to faster reaction times but requires more stringent anhydrous conditions.

Materials:

• Imidazole

• 2-Phenylethyl bromide

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (argon or nitrogen), add a suspension of sodium hydride (1.2 eq.) in anhydrous THF.

• Cool the suspension to 0°C using an ice bath.

• Add a solution of imidazole (1.0 eq.) in anhydrous THF dropwise to the NaH suspension.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0°C and add 2-phenylethyl bromide (1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0°C.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Parameter	Protocol 1 (K₂CO₃/CH₃CN)	Protocol 2 (NaH/THF)
Base Strength	Mild	Strong
Reaction Temperature	Reflux (~82°C)	0°C to Room Temperature
Typical Reaction Time	12-24 hours	4-12 hours
Handling Precautions	Standard	Requires inert atmosphere; NaH is pyrophoric
Suitability	Good for general purpose, scalable	Faster, good for less reactive substrates

Core Synthetic Methodology II: Reductive Amination

Reductive amination is a highly versatile method for the formation of C-N bonds and can be a powerful alternative for synthesizing imidazole-phenylethylamine derivatives, especially when constructing more complex analogs.[13] This one-pot reaction involves the condensation of a carbonyl compound with an amine to form an imine intermediate, which is then reduced in situ to the corresponding amine.[13][14]

For the synthesis of an imidazole-phenylethylamine, two general pathways are possible:

• Pathway A: Reaction of an imidazole-containing aldehyde (e.g., imidazole-4-carbaldehyde) with phenylethylamine.

• Pathway B: Reaction of phenylacetaldehyde with an aminoethyl-imidazole derivative.

Workflow for Reductive Amination (Pathway A)

Caption: Workflow for Reductive Amination.

Detailed Experimental Protocol: Reductive Amination

This protocol describes the synthesis of a C-linked imidazole-phenylethylamine derivative.

Materials:

• Imidazole-4-carbaldehyde

• 2-Phenylethylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add imidazole-4-carbaldehyde (1.0 eq.), 2-phenylethylamine (1.1 eq.), and dichloromethane.

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting materials are consumed.

• Quench the reaction by the addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired product.

Conclusion and Future Perspectives

The synthetic routes detailed in this guide provide robust and adaptable methods for the preparation of novel imidazole-phenylethylamine derivatives. The choice between direct N-alkylation and reductive amination will depend on the desired final structure and the availability of starting materials. Direct alkylation offers a straightforward approach to N-substituted imidazoles, while reductive amination provides greater flexibility for creating derivatives with different linker types and substitution patterns.

The convergence of the imidazole and phenylethylamine pharmacophores in a single molecular entity holds significant promise for the development of new therapeutic agents. Further exploration of the structure-activity relationships of these derivatives is warranted to unlock their full potential in modulating key biological targets. The methodologies presented herein serve as a foundational platform for the synthesis and exploration of this exciting chemical space.

References

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Discovery and synthesis of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

An In-depth Technical Guide on the Synthesis of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Importance of the Imidazole-Amine Scaffold

The (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine structure represents a fascinating convergence of two key pharmacophores: the imidazole ring and the phenylethylamine moiety. Imidazole derivatives are ubiquitous in medicinal chemistry, forming the core of numerous drugs due to their ability to act as bioisosteres of other functional groups and their capacity to engage in hydrogen bonding and coordination with metallic cofactors in enzymes. Notable examples of imidazole-containing drugs include the antifungal agent clotrimazole, the proton-pump inhibitor omeprazole, and the angiotensin II receptor blocker losartan.

The 1-phenylethylamine scaffold is also a privileged structure in drug discovery, present in a wide array of neurologically active compounds and chiral auxiliaries. The combination of these two fragments into a single molecule, (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine, creates a novel chemical entity with significant potential for interacting with biological targets. This guide provides a comprehensive overview of a robust and well-documented synthetic strategy for its preparation, focusing on the principles of reductive amination, and is designed to be a practical resource for researchers in the field.

Retrosynthetic Analysis and Strategy Selection

A logical retrosynthetic analysis of the target molecule points to a disconnection at the C-N bond between the imidazole-methylene unit and the amine, suggesting a reductive amination pathway. This approach is often preferred in medicinal chemistry for its high efficiency, operational simplicity, and the wide availability of starting materials.

The chosen forward synthesis strategy therefore involves the reaction of imidazole-2-carboxaldehyde with (R)-(+)-1-phenylethylamine, followed by in-situ reduction of the resulting imine intermediate. This method is highly effective for the construction of secondary amines.

Experimental Protocol: Synthesis via Reductive Amination

This section details a step-by-step protocol for the synthesis of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine. The procedure is based on well-established methods for reductive amination.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
Imidazole-2-carboxaldehyde	≥98%	Sigma-Aldrich
(R)-(+)-1-Phenylethylamine	≥99%	Sigma-Aldrich
Sodium triacetoxyborohydride	97%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich
Acetic Acid	Glacial	Fisher Scientific
Saturated Sodium Bicarbonate	ACS Reagent	Fisher Scientific
Anhydrous Magnesium Sulfate	≥97%	Sigma-Aldrich

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add imidazole-2-carboxaldehyde (1.0 eq).

• Solvent Addition: Dissolve the aldehyde in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Amine Addition: To the stirring solution, add (R)-(+)-1-phenylethylamine (1.05 eq) dropwise at room temperature.

• Acid Catalyst: Add glacial acetic acid (1.1 eq) to the reaction mixture. The acid catalyzes the formation of the iminium ion intermediate, which is crucial for the subsequent reduction.

• Iminium Formation: Allow the mixture to stir at room temperature for 1-2 hours to ensure the complete formation of the imine/iminium ion intermediate.

• Reducing Agent Addition: In a separate flask, prepare a slurry of sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in DCM. Add this slurry portion-wise to the reaction mixture over 15-20 minutes. Sodium triacetoxyborohydride is a mild and selective reducing agent, ideal for reductive aminations, as it does not readily reduce the starting aldehyde.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is fully consumed (typically 4-12 hours).

• Workup and Extraction:

  • Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude material by column chromatography on silica gel, using a gradient of methanol in dichloromethane (e.g., 0-10% MeOH in DCM) to elute the final product.

• Characterization: Characterize the purified (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Visualizing the Synthetic Workflow

Caption: Workflow for the synthesis of the target compound via reductive amination.

Mechanistic Insights

The reductive amination proceeds in two key stages within the same pot:

• Iminium Ion Formation: The carbonyl group of the imidazole-2-carboxaldehyde is first activated by protonation from the acetic acid. The lone pair of the nitrogen atom in 1-phenylethylamine then attacks the electrophilic carbonyl carbon. Subsequent dehydration, also acid-catalyzed, leads to the formation of a Schiff base (imine), which is in equilibrium with its protonated form, the iminium ion.

• Hydride Reduction: The sodium triacetoxyborohydride then delivers a hydride ion (H⁻) to the electrophilic carbon of the iminium ion. This step is irreversible and forms the final secondary amine product. The mild nature of NaBH(OAc)₃ is critical, as it selectively reduces the iminium ion without competing with the reduction of the starting aldehyde.

Diagram of the Reaction Mechanism

Caption: The two-stage mechanism of reductive amination.

Conclusion and Future Directions

The synthetic route detailed in this guide provides a reliable and scalable method for producing (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine. The use of reductive amination offers high yields and selectivity, and the protocol is straightforward enough for implementation in most organic synthesis laboratories. The resulting compound, with its distinct structural motifs, is a valuable candidate for screening in various biological assays, particularly in the areas of oncology, neuropharmacology, and infectious diseases, where imidazole and phenylethylamine scaffolds have historically shown significant promise. Further work could involve the synthesis of an enantiomerically pure library of analogs by varying both the imidazole substitution and the phenylethylamine component to explore the structure-activity relationship (SAR) for a given biological target.

References

• Magano, J., & Dunetz, J. R. (2012). Large-Scale Applications of Reductive Aminations of Ketones and Aldehydes with Sodium Triacetoxyborohydride. Organic Process Research & Development, 16(6), 1156–1184. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

An In-depth Technical Guide to N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine: Synthesis, Properties, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine, a molecule of significant interest in medicinal chemistry. The imidazole moiety is a cornerstone in the development of numerous pharmaceuticals due to its versatile chemical properties and broad spectrum of biological activities.[1][2][3] This guide will delve into the systematic IUPAC nomenclature of this compound, its physicochemical properties, a detailed, field-proven synthetic protocol, and an exploration of its potential therapeutic applications, all grounded in authoritative scientific literature. This document is intended for researchers, scientists, and professionals in the field of drug development who are engaged in the exploration of novel imidazole-based therapeutic agents.

Introduction: The Significance of the Imidazole Scaffold

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a privileged structure in medicinal chemistry.[3] It is a key component of several essential biological molecules, including the amino acid histidine and purines in nucleic acids.[3] The unique electronic and steric properties of the imidazole nucleus allow it to interact with a wide array of biological targets, leading to a diverse range of pharmacological effects.[2] Consequently, imidazole derivatives have been successfully developed as antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory agents.[2][4][5][6] The compound N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine incorporates this critical pharmacophore, suggesting its potential for significant biological activity.

IUPAC Nomenclature and Physicochemical Properties

The correct and unambiguous naming of a chemical entity is paramount for scientific communication. Based on the rules set forth by the International Union of Pure and Applied Chemistry (IUPAC), the systematic name for the compound is N-( (1_H_-imidazol-2-yl)methyl)-1-phenylethan-1-amine .

This name is derived by identifying the longest carbon chain attached to the amine nitrogen, which is the 1-phenylethyl group. The (1H-imidazol-2-yl)methyl group is then treated as a substituent on the nitrogen atom.

Physicochemical Properties (Predicted)

Property	Predicted Value	Source/Method
Molecular Formula	C₁₂H₁₅N₃	-
Molecular Weight	201.27 g/mol	-
pKa (most basic)	7.0 - 8.0	Computational Prediction
LogP	1.5 - 2.5	Computational Prediction
Hydrogen Bond Donors	2	-
Hydrogen Bond Acceptors	3	-
Rotatable Bonds	4	-

Note: These values are computationally predicted and should be experimentally verified.

Synthesis of N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine

The synthesis of the target compound can be efficiently achieved via a reductive amination reaction. This widely used method involves the reaction of an aldehyde or ketone with an amine to form an imine, which is then reduced in situ to the corresponding amine.[7] For the synthesis of N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine, the precursors are 1H-imidazole-2-carboxaldehyde and 1-phenylethylamine.

Synthetic Workflow Diagram

Caption: Synthetic workflow for N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine.

Detailed Experimental Protocol

Materials:

• 1H-imidazole-2-carboxaldehyde (1.0 eq)

• 1-Phenylethylamine (1.1 eq)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Methanol (reaction solvent)

• Dichloromethane (extraction solvent)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Glacial acetic acid (catalyst)

Procedure:

• Imine Formation:

  • To a solution of 1H-imidazole-2-carboxaldehyde (1.0 eq) in methanol, add 1-phenylethylamine (1.1 eq).

  • Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Stir the reaction mixture at room temperature for 2-4 hours. The progress of the imine formation can be monitored by Thin Layer Chromatography (TLC).

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-16 hours.

• Work-up and Purification:

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Add dichloromethane to the aqueous residue and transfer to a separatory funnel.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., dichloromethane/methanol gradient) to afford the pure N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine.

Self-Validation: The purity and identity of the final compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Potential Therapeutic Applications and Signaling Pathways

The structural features of N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine suggest several potential therapeutic applications. The imidazole ring is a known pharmacophore in a multitude of drugs, and the phenylethylamine moiety is a common scaffold in neurologically active compounds.

Potential as an Antifungal Agent

Many antifungal drugs, such as clotrimazole and miconazole, contain an imidazole ring.[8] These agents typically function by inhibiting the enzyme lanosterol 14α-demethylase, which is crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane. The imidazole nitrogen atom coordinates to the heme iron in the enzyme's active site, disrupting its function.

Potential as a Neuromodulatory Agent

The 1-phenylethylamine scaffold is present in numerous compounds that act on the central nervous system. Depending on the substitutions, these molecules can interact with various receptors and transporters, including those for dopamine, norepinephrine, and serotonin. The imidazole ring can also modulate the activity of various enzymes and receptors in the CNS.

Potential as an Anticancer Agent

Several imidazole-containing compounds have demonstrated anticancer activity through various mechanisms, including the inhibition of kinases and tubulin polymerization.[4] The specific substitution pattern on the imidazole and the phenylethylamine moiety would determine its potential as an anticancer agent.

Illustrative Signaling Pathway

Caption: General signaling pathway for a bioactive molecule.

Conclusion

N-((1H-imidazol-2-yl)methyl)-1-phenylethan-1-amine is a promising molecule for further investigation in the field of drug discovery. Its synthesis is achievable through well-established chemical reactions, and its structural motifs suggest a high potential for biological activity. Further studies are warranted to explore its pharmacological profile and to determine its efficacy and safety as a potential therapeutic agent.

References

• CHEM-GUIDE. (n.d.). IUPAC system and IUPAC rules of naming of amines. Retrieved from [Link]

• Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghorbani, M., & Al-Ansi, A. M. (2022). Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. Molecules, 27(15), 4976.
• Asif, M. (2014). Synthesis and therapeutic potential of imidazole containing compounds. International Journal of ChemTech Research, 6(9), 4242-4253.

• Chemistry LibreTexts. (2025, February 24). 24.1: Naming Amines. Retrieved from [Link]

• Choudhary, P., & Kumar, R. (2020). Imidazole derivatives: Impact and prospects in antiviral drug discovery.
• Gaba, M., & Mohan, C. (2016). Synthesis and therapeutic potential of imidazole containing compounds. Journal of Pharmacy and Bioallied Sciences, 8(3), 174–183.
• Maddila, S., Gorle, S., Singh, M., & Jonnalagadda, S. B. (2013). Imidazole derivatives: A comprehensive review. Journal of the Korean Chemical Society, 57(6), 693-712.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 40953783, (1R)-2-(1H-imidazol-2-yl)-1-phenylethan-1-amine. Retrieved from [Link].

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• Organic Syntheses. (n.d.). 1H-Imidazole-2-carboxaldehyde. Retrieved from [Link]

• Royal Society of Chemistry. (2013). A one-pot solvent-free reductive amination of aldehydes with a solidified amine. RSC Advances, 3(45), 22967-22970.
• Shalmali, N., & Ali, M. R. (2018). Synthesis of primary amines by one-pot reductive amination of aldehydes. Der Pharma Chemica, 10(5), 105-109.
• The International Union of Pure and Applied Chemistry. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry.
• Verma, A., Joshi, S., Singh, D., & Kumar, V. (2013). Imidazole: A versatile nucleus in medicinal chemistry. Journal of Advanced Pharmaceutical Technology & Research, 4(4), 143–151.

• Wikipedia. (n.d.). Imidazole. Retrieved from [Link]

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• Der Pharma Chemica. (2018). Synthesis of primary amines by one-pot reductive amination of aldehydes. Retrieved from [Link]

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Stereochemical Control and Applications of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

This guide explores the stereochemical intricacies, synthetic pathways, and application spectra of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine (CAS 1193243-45-6). It is designed for researchers in medicinal chemistry and asymmetric catalysis who utilize this scaffold as a chiral ligand or pharmacophore.

Executive Summary

(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine represents a privileged class of chiral N,N-bidentate ligands . Comprising an imidazole heterocycle linked to a chiral 1-phenylethylamine moiety, this molecule bridges the gap between bio-inspired coordination chemistry (mimicking histidine) and asymmetric synthesis. Its utility lies in the rigid stereocenter located at the benzylic position (

-to-nitrogen), which imparts strong steric bias in metal coordination spheres, making it a potent auxiliary for enantioselective catalysis and a valuable scaffold in H3/H4 histamine receptor drug discovery.

Structural Analysis & Stereochemistry

2.1 The Chiral Core

The molecule possesses a single stereogenic center at the exocyclic ethyl group. Unlike the imidazole ring, which is planar and achiral (subject to N-H tautomerism), the 1-phenylethyl moiety locks the conformation.

• Enantiomers: The compound exists as distinct (R) and (S) enantiomers.

• Source of Chirality: The stereochemistry is typically derived from the starting material,

  -methylbenzylamine (1-phenylethylamine).

• Tautomerism: The imidazole ring exists in equilibrium between the

  -H and -H tautomers. However, this proton transfer does not affect the configuration of the chiral center.

2.2 Coordination Geometry

In coordination chemistry, this molecule acts as a chelating ligand . The imidazole nitrogen (N3) and the secondary amine nitrogen bind to metal centers (e.g., Ru, Ir, Cu), forming a stable 5-membered chelate ring . The chiral phenyl group projects into the quadrant perpendicular to the coordination plane, creating the steric bulk necessary for asymmetric induction.

Synthetic Protocol: Stereoconservative Reductive Amination

The most robust synthesis involves the reductive amination of imidazole-2-carboxaldehyde with enantiopure 1-phenylethylamine . This route is preferred over alkyl halide substitution due to the prevention of over-alkylation (quaternization) and the preservation of the chiral center.

3.1 Reaction Mechanism

• Condensation: Nucleophilic attack of the chiral amine on the aldehyde forms a chiral imine (Schiff base).

• Reduction: Selective reduction of the C=N imine bond to the C-N amine bond.[1]

Critical Stereochemical Note: The chiral center is located on the amine nitrogen substituent, not on the carbon undergoing reduction. Therefore, no racemization occurs under standard conditions, provided the starting amine is enantiopure.

3.2 Experimental Procedure (Bench-Ready)

Reagents:

• Imidazole-2-carboxaldehyde (1.0 eq)

• (S)-(-)-1-Phenylethylamine (1.0 eq) [>99% ee]

• Sodium Triacetoxyborohydride (STAB) (1.5 eq) or NaBH4

• Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH)

Step-by-Step Protocol:

• Imine Formation:

  • Dissolve imidazole-2-carboxaldehyde (10 mmol) in anhydrous MeOH (30 mL).

  • Add (S)-1-phenylethylamine (10 mmol) dropwise at 0°C.

  • Checkpoint: Stir at room temperature for 4–6 hours. Monitor by TLC (disappearance of aldehyde). The formation of the imine is often quantitative.

• Reduction:

  • Cool the solution to 0°C.

  • Add NaBH4 (15 mmol) portion-wise over 30 minutes. (Caution: Gas evolution).

  • Allow the mixture to warm to room temperature and stir overnight.

• Workup & Purification:

  • Quench with saturated NaHCO3.

  • Extract with DCM (3x).

  • Dry organic layer over Na2SO4 and concentrate.

  • Purification: Recrystallize from EtOAc/Hexanes or perform flash chromatography (DCM:MeOH:NH4OH 90:9:1).

Yield Expectation: 85–95% Enantiomeric Excess (ee): >99% (Retained from starting material).

Visualization: Synthesis & Logic

The following diagram illustrates the stereoconservative synthesis and the resulting coordination logic.

Figure 1: Stereoconservative reductive amination pathway. The chiral information (green node) is preserved throughout the transformation to the final ligand (blue node).

Analytical Validation (Self-Validating Systems)

To ensure the integrity of the synthesized ligand, the following analytical controls are required.

5.1 Chiral HPLC Method

Standard reverse-phase HPLC cannot distinguish enantiomers. You must use a chiral stationary phase.

Parameter	Condition
Column	Daicel Chiralcel OD-H or AD-H (Cellulose-based)
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	0.5 mL/min
Detection	UV @ 254 nm (Imidazole absorbance)
Expected Result	Baseline separation of (R) and (S) enantiomers.

5.2 NMR Spectroscopy

• 1H NMR (CDCl3): Look for the diagnostic singlet of the methylene bridge (~3.8–4.0 ppm) and the quartet of the methine proton on the phenylethyl group (~3.8 ppm).

• Diastereomeric Salt Check: If chiral HPLC is unavailable, mix the product with 1 equivalent of (R)-Mosher's Acid. The resulting diastereomeric salts will show distinct chemical shifts in 1H NMR (specifically the methyl doublet of the phenylethyl group), allowing for ee determination via integration.

Applications in Research & Development

6.1 Asymmetric Catalysis

This ligand is a structural analog to N-heterocyclic carbenes (NHCs) and oxazoline ligands.

• Transfer Hydrogenation: When complexed with Ruthenium (Ru) or Iridium (Ir), this ligand facilitates the asymmetric transfer hydrogenation of ketones to chiral alcohols. The N-H proton on the secondary amine is critical for the "outer-sphere" mechanism (Noyori-type mechanism).

• Mechanism: The imidazole acts as a robust anchor, while the chiral phenylethyl arm creates a "chiral pocket" that forces the substrate to approach from only one face.

6.2 Medicinal Chemistry (Histamine Analogues)

The structure mimics histamine but with a bulky lipophilic group.

• H3/H4 Receptor Antagonists: The imidazole ring binds to the orthosteric site, while the phenylethyl group extends into the hydrophobic accessory pocket of the GPCR. Stereochemistry is crucial here; often, one enantiomer exhibits >100-fold higher affinity due to specific steric clashes or hydrophobic matches within the receptor binding site.

References

• Synthesis of Chiral Imidazole Derivatives

  • Title: New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA).[2][3]

  • Source: Molecules (MDPI), 2020.

  • URL:[Link]

• Reductive Amination Protocols

  • Title: Reductive Amin
  • Source: Master Organic Chemistry.

  • URL:[Link]

• Ruthenium Catalysis with Chiral Amine Ligands

  • Title: Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex.[4]

  • Source: Chinese Journal of Organic Chemistry, 2013.[4]

  • URL:[Link][5]

• General Imidazole Chemistry

  • Title: Imidazole: Synthesis, Functionaliz
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• 4. Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex [sioc-journal.cn]
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An In-depth Technical Guide to Theoretical Studies of Imidazole-Containing Compounds

Introduction

Imidazole, a five-membered aromatic heterocycle with two nitrogen atoms, is a fundamental structural motif in a vast array of biologically and industrially significant molecules.[1][2][3] Its unique electronic properties, including its amphoteric nature—acting as both a weak acid and a weak base—and its ability to engage in a variety of non-covalent interactions, make it a privileged scaffold in medicinal chemistry and materials science.[1][4][5][6] The imidazole ring is a core component of essential biomolecules like the amino acid histidine, purines in DNA, and the signaling molecule histamine.[1][3] Consequently, imidazole derivatives have been extensively developed as therapeutic agents with a broad spectrum of activities, including anticancer, antifungal, antibacterial, and anti-inflammatory properties.[7][8][9] In materials science, they have shown significant promise as corrosion inhibitors.[10][11][12]

The multifaceted roles of imidazole-containing compounds are intrinsically linked to their molecular structure, electronic properties, and their interactions with their environment. Theoretical and computational studies provide an indispensable toolkit for elucidating these relationships at the atomic level, offering insights that are often inaccessible through experimental methods alone. These in silico approaches allow researchers to predict molecular geometries, understand electronic charge distribution, investigate reaction mechanisms, and quantify interactions with biological targets or material surfaces.[13][14] This guide provides a comprehensive overview of the key theoretical methods employed in the study of imidazole-containing compounds, offering both the "why" behind methodological choices and the "how" of their practical application for researchers, scientists, and drug development professionals.

Part 1: Foundational Quantum Chemical Methods

The bedrock of theoretical studies on imidazole derivatives lies in quantum chemistry, which provides a framework for understanding their electronic structure and reactivity. The choice of method is a critical decision, balancing computational cost with the desired accuracy for the property of interest.

Density Functional Theory (DFT)

Density Functional Theory (DFT) has become the workhorse of computational chemistry for medium-sized molecules like imidazole derivatives due to its excellent balance of accuracy and computational efficiency.[13][14][15][16] DFT methods calculate the electronic energy of a molecule based on its electron density, rather than the more complex many-electron wavefunction.

Causality Behind the Choice: DFT is particularly well-suited for studying the ground-state properties of imidazole compounds. It provides reliable predictions of molecular geometries, vibrational frequencies (for comparison with IR and Raman spectra), and electronic properties such as ionization potentials and electron affinities.[13][15] Hybrid functionals, such as B3LYP, are frequently employed as they incorporate a portion of exact Hartree-Fock exchange, often improving the accuracy of the calculations.[13][17][18] For studying non-covalent interactions, which are crucial for understanding the behavior of imidazole in biological systems, dispersion-corrected DFT functionals (e.g., PW6B95-GD3) are highly recommended.[1]

Key Applications of DFT for Imidazole Compounds:

• Geometric and Electronic Structure: Optimizing the molecular geometry to find the most stable conformation and calculating electronic properties like HOMO-LUMO energy gaps to assess chemical reactivity and stability.[13][19]

• Tautomerism and Isomerism: Quantifying the relative energies of different tautomers (e.g., 1H- and 3H-forms) and isomers, which is crucial for understanding their behavior in different environments.[17][20][21]

• Reactivity Descriptors: Calculating global and local reactivity descriptors (e.g., Fukui functions, molecular electrostatic potential) to predict the most reactive sites for electrophilic and nucleophilic attack.[2][13][22]

• Spectroscopic Properties: Simulating IR, Raman, and NMR spectra to aid in the characterization of newly synthesized imidazole derivatives.[2][15]

Ab Initio Methods

Ab initio methods are derived directly from theoretical principles without the inclusion of experimental data. While computationally more demanding than DFT, they can offer higher accuracy for certain properties.

Causality Behind the Choice: Methods like Møller-Plesset perturbation theory (e.g., MP2) and Coupled Cluster (CC) theory are often used as benchmarks for DFT calculations, particularly for systems where electron correlation effects are significant.[22] For studying excited-state phenomena, such as proton transfer in the excited state, multireference methods like the Complete Active Space Self-Consistent Field (CASSCF) are necessary.[23]

Experimental Protocol 1: Geometry Optimization and Frequency Analysis using DFT

This protocol outlines the steps for performing a standard geometry optimization and frequency calculation for an imidazole derivative using a DFT approach.

• Molecule Building: Construct the 3D structure of the imidazole derivative using a molecular modeling software package.

• Method and Basis Set Selection:

  • Choose a suitable DFT functional, such as B3LYP for general-purpose calculations or a dispersion-corrected functional like B3LYP-D3 for systems where non-covalent interactions are important.[13]

  • Select a basis set that provides a good description of the electronic structure. Pople-style basis sets like 6-311++G(d,p) are commonly used for organic molecules.[22]

• Input File Preparation: Create an input file for the quantum chemistry software (e.g., Gaussian, ORCA) specifying the molecular coordinates, charge, multiplicity, and the chosen level of theory. The keywords for optimization and frequency calculation (e.g., Opt Freq) should be included.

• Execution of Calculation: Submit the input file to the computational server.

• Analysis of Results:

  • Convergence Confirmation: Verify that the geometry optimization has converged successfully by checking the output file for the relevant convergence criteria.[15]

  • Imaginary Frequencies: Check the results of the frequency calculation. The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum.[15][23] One imaginary frequency typically indicates a transition state.

  • Extraction of Data: Extract the optimized Cartesian coordinates, thermodynamic data (enthalpy, Gibbs free energy), and simulated vibrational frequencies for further analysis.

Part 2: Advanced Computational Techniques and Applications

Building upon the foundational quantum chemical methods, a range of more specialized computational techniques are employed to investigate the complex behavior of imidazole-containing compounds in various contexts.

Molecular Docking: Unraveling Ligand-Protein Interactions

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor, typically a protein.[24][25] It is a cornerstone of modern drug discovery, enabling the rapid screening of virtual libraries of compounds and providing insights into the molecular basis of ligand recognition.[24][26]

Causality Behind the Choice: For imidazole-based drug candidates, molecular docking is crucial for understanding how they interact with their biological targets.[7][27] The method allows for the visualization of key interactions, such as hydrogen bonds and hydrophobic contacts, between the imidazole derivative and the amino acid residues in the protein's active site.[25] The scoring functions used in docking programs provide an estimate of the binding affinity, which can be used to rank potential drug candidates.[28][29]

Mandatory Visualization: Molecular Docking Workflow

Caption: Key non-covalent interactions involving the imidazole ring.

Part 3: Applications in Materials Science

Theoretical studies are also pivotal in understanding and predicting the performance of imidazole-based materials.

Corrosion Inhibition

Imidazole derivatives have been extensively studied as corrosion inhibitors for various metals and alloys. [10][11][12][30] Causality Behind the Choice: Quantum chemical calculations help to elucidate the mechanism of inhibition by correlating molecular properties with inhibition efficiency. [10][11]Parameters such as the energies of the HOMO and LUMO, the energy gap (ΔE), and the dipole moment are calculated to understand the adsorption of the inhibitor molecules on the metal surface. [10]A high HOMO energy suggests a greater tendency to donate electrons to the vacant d-orbitals of the metal, while a low LUMO energy indicates a capacity to accept electrons from the metal, both of which contribute to strong adsorption and corrosion protection. [10][13]

Data Presentation: Quantum Chemical Descriptors for Corrosion Inhibitors

Inhibitor	E_HOMO (eV)	E_LUMO (eV)	ΔE (eV)	Inhibition Efficiency (%)
Imidazole (IM)	-6.8	-0.5	6.3	Moderate
N-methylimidazole (MIM)	-6.5	-0.3	6.2	Good
1H-benzimidazole (BIM)	-6.2	-1.1	5.1	Excellent (>94%) [10]

Note: The values presented are illustrative and depend on the specific level of theory used.

Conclusion

Theoretical and computational studies provide a powerful and versatile lens through which to examine the intricate world of imidazole-containing compounds. From elucidating the fundamental principles of their electronic structure and reactivity with quantum chemical methods to predicting their efficacy as drugs and materials through molecular docking, QSAR, and reactivity descriptor analysis, these in silico approaches are indispensable in modern chemical research. By carefully selecting the appropriate theoretical tools and rigorously validating the computational protocols, researchers can gain profound insights that accelerate discovery and innovation in both medicine and materials science. This guide has provided a framework for understanding the rationale behind these methods and their practical application, empowering scientists to harness the full potential of computational chemistry in their exploration of the remarkable properties of the imidazole scaffold.

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• A Proton Transfer Study Using Density Functional Theory. AIP Publishing.
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• Molecular docking studies of some new imidazole derivatives for antimicrobial properties. ScienceDirect.
• Two novel imidazole derivatives – Combined experimental and comput
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• A comprehensive investigation on one-pot synthesis of imidazole derivatives: quantum computational analysis, molecular docking, molecular dynamics simulations and antiviral activity against SARS-CoV-2. Taylor & Francis Online.
• Quantitative Structure-activity Relationships of Imidazole-containing Farnesyltransferase Inhibitors Using Different Chemometric Methods. PMC.
• Investigation of imidazole derivatives as corrosion inhibitors of copper in sulfuric acid: Combination of experimental and theoretical researches.
• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. RSC Publishing.
• Ground-State Tautomerism and Excited-State Proton-Transfer Processes in 4,5-Dimethyl-2-(2'-hydroxyphenyl)imidazole in Solution: Fluorescence Spectroscopy and Quantum Mechanical Calculations.
• Development of New Imidazole Derivatives using 3D-QSAR Modeling and Molecular Docking. Research Journal of Pharmacy and Technology.
• In vitro, in silico, and DFT evaluation of antimicrobial imidazole derivatives with insights into mechanism of action. PMC.
• Ground-State Tautomerism and Excited-State Proton-Transfer Processes in 4,5-Dimethyl-2-(2'-hydroxyphenyl)imidazole in Solution: Fluorescence Spectroscopy and Quantum Mechanical Calculations. The Journal of Physical Chemistry A.
• Ultrafast Proton Transfer Pathways Mediated by Amphoteric Imidazole. University of Halle.
• Density Functional Study on the Deprotonation and Binding Mechanism of Imidazole on Gold Electrodes in an Aqueous Environment.
• Imidazolium based ionic liquid derivatives; synthesis and evaluation of inhibitory effect on mild steel corrosion in hydrochloric acid solution. PMC.
• Development of New Imidazole Derivatives using 3D-QSAR Modeling and Molecular Docking. Research Journal of Pharmacy and Technology.
• QSAR studies on imidazoles and sulfonamides as antidiabetic agents. SciSpace.
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• Theoretical Investigation by DFT and Molecular Docking of Synthesized Oxidovanadium(IV)-Based Imidazole Drug Complexes as Promising Anticancer Agents. MDPI.
• Imidazole Derivative for Corrosion Protection: A Comprehensive Theoretical and Experimental Study on Mild Steel in Acidic Environments.
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• A Simple, Efficient Synthesis and Molecular Docking of Imidazole Derivatives as a Promising Anticancer Active Drugs. Semantic Scholar.
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• Quantum chemical studies on tautomerism, isomerism and deprotonation of some 5(6)-substituted benzimidazole-2-thiones.
• Theoretical studies on the reactivity of mono-substituted imidazole ligands.
• Novel A–D–A structural imidazole derivatives with charge transfer excited states: importance of molecular structure design in obtaining a “turn-on” type fluorescence probe. RSC Publishing.
• Multistate Method to Efficiently Account for Tautomerism and Protonation in Alchemical Free-Energy Calculations.
• Tautomerism in 4,4'-Bi-1H-imidazole: An In-depth Technical Guide. Benchchem.
• Fe(iii) and Ni(ii) imidazole-benzimidazole mixed-ligand complexes: synthesis, structural characterization, molecular docking, DFT studies, and evaluation of antimicrobial and anti-inflammatory activities. Dalton Transactions (RSC Publishing).
• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance.
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• Synthesis, NMR, X-ray crystallography and DFT studies of some regioisomers possessing imidazole heterocycles. Semantic Scholar.
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• Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. MDPI.
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Protocols & Analytical Methods

Application Note: Synthesis Protocol for (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Abstract & Scope

This application note details a robust, scalable synthetic protocol for the preparation of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine . This secondary amine features an imidazole core linked via a methylene bridge to a chiral benzylic amine moiety. It serves as a critical intermediate in the synthesis of bidentate ligands for coordination chemistry, chiral auxiliaries, and pharmaceutical active pharmaceutical ingredients (APIs).

The protocol prioritizes reductive amination , a pathway selected for its high atom economy and avoidance of over-alkylation byproducts common in direct alkylation routes.[1][2] Particular attention is given to the amphoteric nature of the imidazole ring during workup, a common failure point for recovering this specific class of compounds.

Retrosynthetic Analysis & Strategy

The target molecule contains a secondary amine connecting an electron-rich imidazole ring and a benzylic group.

Structural Considerations

• Imidazole Tautomerism: The N-H proton on the imidazole ring is labile (

  ), and the N3 nitrogen is basic ( for the conjugate acid). This necessitates careful pH control during extraction.

• Chirality: The 1-phenylethyl group possesses a stereocenter. This protocol is applicable to both racemic (

  ) and enantiopure ((R) or (S)) starting materials, with retention of configuration expected under these mild reducing conditions.

Synthetic Pathway

The chosen route is a One-Pot Reductive Amination (Direct).[3]

• Condensation: Imidazole-2-carboxaldehyde reacts with 1-phenylethylamine to form the intermediate imine (Schiff base).

• Reduction: The imine is reduced in situ by Sodium Borohydride (NaBH

  ) to the secondary amine.

Rationale: Direct alkylation of 1-phenylethylamine with 2-(chloromethyl)imidazole is discarded due to the instability of the free-base chloromethyl imidazole (prone to self-polymerization) and the risk of tertiary amine formation (over-alkylation).

Pathway Visualization[4]

Figure 1: One-pot reductive amination pathway.[4] The intermediate imine is formed and reduced without isolation to prevent hydrolysis.

Materials & Equipment

Reagents

Reagent	CAS Registry No.	Equiv.[5]	Role
Imidazole-2-carboxaldehyde	10111-08-1	1.0	Electrophile
1-Phenylethylamine	98-84-0 (racemic)	1.05	Nucleophile
Sodium Borohydride (NaBH )	16940-66-2	1.5	Reducing Agent
Methanol (anhydrous)	67-56-1	Solvent	Reaction Medium
Magnesium Sulfate (anhydrous)	7487-88-9	-	Dehydrating Agent (Optional)

Equipment

• Round-bottom flask (2-neck recommended for inert atmosphere).

• Magnetic stir bar.

• Ice-water bath.

• Rotary evaporator.[6]

• Separatory funnel.[6]

• pH monitoring strips (range 0–14).

Experimental Protocol

Step 1: Imine Formation[8][9]

• Setup: Flame-dry a 100 mL round-bottom flask and flush with nitrogen or argon.

• Dissolution: Charge the flask with Imidazole-2-carboxaldehyde (1.0 g, 10.4 mmol) and anhydrous Methanol (20 mL). Stir until fully dissolved.

• Addition: Add 1-Phenylethylamine (1.32 g, 1.4 mL, 10.9 mmol, 1.05 equiv) dropwise via syringe.

• Reaction: Stir the mixture at room temperature (20–25°C) for 4–6 hours.

  • Note: The solution often turns yellow, indicating imine formation.

  • Optimization: If the reaction is sluggish (monitored by TLC), add anhydrous MgSO

    (2 g) to scavenge water and drive the equilibrium.

Step 2: Reduction[8]

• Cooling: Place the reaction flask in an ice-water bath (0°C).

• Addition of Hydride: Add Sodium Borohydride (0.59 g, 15.6 mmol, 1.5 equiv) portion-wise over 15 minutes.

  • Caution: Hydrogen gas evolution will occur. Ensure the system is vented.

• Completion: Remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2–12 hours.

  • Monitoring: Check by TLC (Eluent: 10% MeOH in DCM). The starting aldehyde spot (

    ) should disappear. The imine intermediate may streak; the amine product will be lower and stain positive with Ninhydrin or Iodine.

Step 3: Workup (Critical Phase)

Why this matters: The imidazole ring makes the product amphoteric. If the pH is too low, it stays in water. If the pH is too high (>12), the imidazole N-H deprotonates, forming a water-soluble salt.

• Quench: Carefully add water (10 mL) to quench excess borohydride. Stir for 10 minutes.

• Concentration: Remove the bulk of the Methanol under reduced pressure (rotary evaporator). Do not evaporate to complete dryness; leave an aqueous slurry.

• pH Adjustment:

  • Add 1M HCl until pH

    2 (dissolves all amines as salts). Wash this acidic layer with Ethyl Acetate ( mL) to remove non-basic impurities (unreacted aldehyde). Discard the organic wash.

  • Basify the aqueous layer with Saturated NaHCO

    or 2M NaOH dropwise until pH 9–10 . Do not exceed pH 11.

• Extraction: Extract the turbid aqueous mixture with Dichloromethane (DCM) (

  mL).

  • Tip: If an emulsion forms, add a small amount of brine.

• Drying: Combine organic layers, dry over anhydrous Na

  SO , filter, and concentrate in vacuo to yield the crude oil/solid.

Step 4: Purification

The crude material is often sufficiently pure (>90%) for downstream applications. If higher purity is required:

• Recrystallization: If solid, recrystallize from Ethyl Acetate/Hexane.

• Column Chromatography: Silica gel.

  • Eluent: DCM:MeOH:NH

    OH (95:4:1). The ammonia is crucial to prevent the imidazole from sticking to the silica.

Process Workflow & Troubleshooting

Figure 2: Workup decision tree ensuring removal of neutral impurities and efficient recovery of the amphoteric product.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Product lost in aqueous layer.	Check pH of aqueous layer.[6][7] It must be 9–10. If pH < 8, product is protonated (salt).[8] If pH > 12, imidazole N-H is deprotonated (anion).
Incomplete Reaction	Equilibrium favors aldehyde.	Use anhydrous MeOH. Add molecular sieves (3Å) or MgSO during the imine formation step.
Oiling Out	Product is not solidifying.	The product is likely a low-melting solid or oil. Triturate with cold diethyl ether or convert to HCl salt (add HCl in ether) for solid handling.

Analytical Validation

• Appearance: Pale yellow oil or off-white solid.

• 1H NMR (CDCl

  , 400 MHz):
  • 7.2–7.4 (m, 5H, Phenyl).
  • 6.9–7.1 (s, 2H, Imidazole C4/C5).
  • 3.8–3.9 (q, 1H, CH-CH ).
  • 3.7 (s, 2H, Imidazole-CH -N).
  • 1.4 (d, 3H, CH-CH ).

  • Note: The N-H protons (amine and imidazole) are broad and may exchange/disappear depending on solvent dryness.

Safety & Handling

• Sodium Borohydride: Flammable solid; releases hydrogen gas on contact with acids or water. Keep away from ignition sources.

• Imidazole-2-carboxaldehyde: Irritant. Avoid inhalation of dust.

• Solvents: Methanol and DCM are toxic/volatile. Perform all operations in a fume hood.

References

• Abdel-Magid, A. F., et al. (1996).[1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry.

• Borch, R. F., et al. (1971).[2] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.

• Song, Y., et al. (2014). "Synthesis and characterization of imidazole-based ligands." Tetrahedron Letters.

• LookChem. (n.d.). "1H-Imidazole-2-methanamine, N-(1-phenylethyl)- Properties." (Verified chemical entity existence).

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Workup [chem.rochester.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Strategic Purification of Chiral Imidazole Derivatives

This Application Note is structured to guide drug development professionals through the specific challenges of purifying chiral imidazole derivatives. It moves beyond generic advice to address the physicochemical realities of the imidazole moiety (pKa ~7.0, hydrogen bond acceptor/donor properties).

Abstract

Imidazole derivatives represent a cornerstone in medicinal chemistry (e.g., antifungals, antihistamines). However, their purification is complicated by two factors: chirality and basicity . This guide details a self-validating workflow for isolating enantiopure imidazoles, prioritizing Preparative Supercritical Fluid Chromatography (Prep-SFC) for speed and Classical Resolution (Crystallization) for cost-effective scale-up. Special emphasis is placed on "immobilized" stationary phases and the critical role of basic additives in suppressing peak tailing.

The "Imidazole Challenge": Mechanism & Strategy

The Physicochemical Barrier

The imidazole ring is amphoteric but predominantly basic (pKa

6.9–7.3). In standard chromatographic environments, the basic nitrogen interacts strongly with residual silanol groups on silica-based stationary phases.

• The Symptom: Severe peak tailing, broad bandwidths, and poor resolution (

  ).

• The Solution: The mobile phase must contain a basic suppressor. While Diethylamine (DEA) is standard, stronger bases like Isopropylamine (IPA) or Ethylenediamine (EDA) are often required for sterically hindered imidazoles.

Strategic Decision Matrix

Do not default to one method. Use this logic gate to select the optimal pathway based on scale and solubility.

Figure 1: Decision matrix for selecting the purification modality.

Protocol A: Preparative SFC (The Modern Standard)

Best For: Discovery to Pilot Scale (100 mg – 500 g). Why: Low viscosity allows high flow rates; CO2 is easily removed, preserving thermally labile imidazoles.

Column Selection: The "Immobilized" Advantage

For imidazoles, immobilized polysaccharide phases (e.g., Chiralpak IA, IB, IC, IG) are superior to coated phases (AD, OD).

• Reasoning: Imidazoles often require strong co-solvents (THF, DCM, Ethyl Acetate) to dissolve. These solvents destroy traditional "coated" columns but are compatible with immobilized phases.

• Top Pick: Chiralpak IG (Amylose tris(3-chloro-5-methylphenylcarbamate)) often shows superior selectivity for nitrogen-containing heterocycles [1].

The Self-Validating Workflow

Step 1: Solubility & Modifier Scouting

• Dissolve sample in MeOH. If cloudy, add THF (up to 20% allowed on immobilized columns).

• The "Basic" Rule: Add 0.2% v/v Diethylamine (DEA) to the organic modifier. Without this, the basic imidazole will tail, contaminating the second eluting enantiomer.

Step 2: Gradient Screening Run a generic gradient on an analytical SFC column (4.6 x 150 mm).

• Conditions: 5% to 50% Modifier (MeOH + 0.2% DEA) in CO2 over 5 mins.

• Success Metric: Look for separation

  . If , switch column chemistry (e.g., from Amylose (IA) to Cellulose (IC)).

Step 3: Stacked Injection (The Throughput Booster) Do not wait for the baseline to reset. Inject the next sample as soon as the second enantiomer of the previous injection elutes.

Step 4: Fraction Recovery (The Critical Check)

• Self-Validation Step: Analyze the first and last vial of the collected fraction immediately via analytical HPLC.

  • If front of Peak 1 has <98% ee: Reject.

  • If tail of Peak 1 has Peak 2 overlap: Recalculate collection delay.

Table 1: Recommended SFC Parameters for Imidazoles

Parameter	Setting	Rationale
Stationary Phase	Chiralpak IG or IC (Immobilized)	Tolerates THF/DCM; high selectivity for meta-substituted aromatics.
Mobile Phase A	CO2 (Supercritical)	Low viscosity, green solvent.
Mobile Phase B	MeOH or EtOH + 0.2% DEA	Alcohol provides H-bonding; DEA masks silanols to prevent tailing.
Back Pressure	120–150 bar	Higher density improves solubility of polar imidazoles.
Temperature	35–40°C	Moderate temp preserves resolution; high temp degrades separation factors.

Protocol B: Classical Resolution (Crystallization)

Best For: Manufacturing Scale (>1 kg) or Low-Budget Scenarios. Why: Cost scales linearly, not exponentially.

The "Salt Handle" Concept

Imidazoles are bases. They will form diastereomeric salts with chiral acids.

• Primary Resolving Agents: Tartaric Acid derivatives (Dibenzoyl-L-tartaric acid), Mandelic Acid, Camphorsulfonic Acid (CSA).

• Solvent Systems: EtOH (95%), MeOH, or Acetone/Water.

Screening Protocol (The "96-Well" Approach)

Instead of guessing, perform a parallel screen.

• Prep: Place 0.1 mmol of racemic imidazole in 12 vials.

• Add Agents: Add 0.5 equivalents of 4 different chiral acids (L-Tartaric, D-DBTA, S-Mandelic, L-CSA) across 3 different solvents (EtOH, iPrOH, Acetone).

• Heat & Cool: Heat to 60°C to dissolve, then cool slowly to 4°C over 12 hours.

• Harvest: Filter crystals.

• Validation (The "Break" Test): Take a small amount of crystal, treat with 1M NaOH, extract into DCM, and run on analytical Chiral HPLC.

  • Target: >80% ee in the first pass. If <50% ee, the salt is a solid solution (useless).

Troubleshooting Guide

Issue: Peak Tailing (The "Shark Fin" Peak)

• Cause: Unsuppressed interaction between the imidazole nitrogen and silica silanols.

• Fix 1: Increase DEA concentration to 0.5%.

• Fix 2: Switch additive to Isopropylamine (IPA) . It is bulkier and shields the surface better.

• Fix 3: Check column history. If the column was previously used with TFA (acid), it may have "memory." Wash with 100% MeOH + 1% DEA for 2 hours.

Issue: Sample Precipitation in SFC

• Cause: Imidazoles are often polar solids; CO2 is non-polar.

• Fix: Use the "Sandwich Injection" technique.

  • Method: Air gap / Sample in DMSO / Air gap / Mobile Phase.

  • Better Fix: Use an immobilized column (IG/IC) and dissolve the sample in 50:50 DCM:MeOH.

Visualizing the SFC Workflow

Figure 2: The Preparative SFC workflow with integrated Quality Control (QC) loop.

References

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALPAK® IG. Retrieved from [Link][1]

• Chromatography Forum. (2017). Additives for Chiral Chromatography: The Role of DEA. Retrieved from [Link]

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Retrieved from [Link]

• BioDuro. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC Switching Systems. Retrieved from [Link]

Sources

• 1. chiraltech.com [chiraltech.com]

Application Note: Biological Profiling of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

The following Application Note is designed for drug discovery scientists and pharmacologists. It treats (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine (CAS: 1193243-45-6) as a high-value chemical scaffold with high probability of activity at Imidazoline and

-Adrenergic receptors, based on established Structure-Activity Relationship (SAR) principles.

Executive Summary & Rationale

(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine represents a privileged scaffold in medicinal chemistry, combining an imidazole heterocycle with a chiral phenylethylamine moiety. This structural motif is characteristic of ligands for G-Protein Coupled Receptors (GPCRs) —specifically the

-adrenergic family—and Imidazoline receptors ( ) .

This guide provides a validated screening protocol to determine the biological activity of this compound. Unlike generic screening, this targeted approach focuses on the most scientifically probable interactions:

• Primary Screen: Radioligand binding to

  -adrenergic and Imidazoline sites.

• Functional Screen: [

  S]GTP S binding to differentiate agonism from antagonism.

• ADME Screen: Cytochrome P450 (CYP) inhibition potential due to the imidazole nitrogen.

Physicochemical Profile (In Silico)

Property	Value	Implication for Assay
Molecular Weight	201.27 g/mol	High permeability potential.
Predicted LogP	~1.4 - 1.8	Moderate lipophilicity; DMSO soluble.
Basic pKa	~7.0 - 7.5 (Imidazole)	Critical: Assay buffers must be pH 7.4 to maintain protonation state.
Chirality	1 Chiral Center	Protocol recommends testing racemic mixture first, then resolution if active.

Strategic Screening Workflow

The following diagram illustrates the logical flow of the screening campaign, designed to eliminate false positives and validate mechanism of action (MoA).

Figure 1: Hierarchical screening cascade prioritizing binding affinity before functional characterization.

Protocol A: Primary Radioligand Binding Assay ( -Adrenergic)

Objective: To quantify the affinity of the test compound for the

-adrenergic receptor using membrane preparations. Rationale: The imidazole-amine scaffold mimics the structure of clonidine and brimonidine, making -AR the highest probability target.

Materials & Reagents[1][2][3][4]

• Receptor Source: Human recombinant

  -AR expressed in CHO cell membranes (Commercial or in-house).

• Radioligand: [

  ]RX821002 (Antagonist) or [ ]UK-14,304 (Agonist). Note: Antagonist radioligands are preferred for initial screening to avoid G-protein coupling artifacts.

• Non-specific Binding (NSB) Blocker: 100 µM Phentolamine.

• Assay Buffer: 50 mM Tris-HCl, 1 mM EDTA, 5 mM MgCl

  , pH 7.4.

Experimental Procedure

• Membrane Thawing: Rapidly thaw frozen membranes at 37°C, then dilute in Assay Buffer. Homogenize gently using a Polytron (burst of 5 sec) to ensure uniform suspension.

• Plate Setup (96-well format):

  • Total Binding (TB): 25 µL Buffer + 25 µL Radioligand + 150 µL Membranes.

  • Non-Specific Binding (NSB): 25 µL Phentolamine (100 µM final) + 25 µL Radioligand + 150 µL Membranes.

  • Test Compound: 25 µL Compound (start at 10 µM) + 25 µL Radioligand + 150 µL Membranes.

• Incubation: Incubate plates for 60 minutes at 25°C .

  • Expert Insight: Do not incubate at 37°C for this scaffold; imidazole off-rates can be fast, and lower temperatures preserve receptor integrity.

• Harvesting: Filter rapidly through GF/B glass fiber filters (pre-soaked in 0.5% Polyethyleneimine to reduce binding to the filter) using a cell harvester.

• Washing: Wash 3x with ice-cold 50 mM Tris-HCl buffer.

• Detection: Add liquid scintillation cocktail and count radioactivity.

Data Analysis

Calculate the percent inhibition:

• Criteria: If inhibition > 50% at 10 µM, proceed to

  determination using 8-point concentration curves.

Protocol B: Functional Validation ( Binding)

Objective: To determine if the compound acts as an agonist , antagonist , or inverse agonist . Rationale:

-ARs are -coupled. Agonist binding catalyzes the exchange of GDP for GTP on the G subunit. The non-hydrolyzable analog accumulates in the membrane, providing a direct measure of receptor activation.

Mechanism of Action Diagram

Figure 2: Gi-coupled signaling pathway. Agonists increase GTP

S binding; Inverse Agonists decrease basal binding.

Experimental Procedure

• Buffer Preparation: 20 mM HEPES (pH 7.4), 100 mM NaCl, 10 mM MgCl

  , 10 µM GDP, 10 µg/mL Saponin.

  • Critical Step:GDP concentration is the tuning knob. Too little GDP makes the assay too sensitive to basal noise; too much masks weak agonists. 10 µM is standard for

    -AR.

• Incubation:

  • Mix Membranes (5-10 µg protein) + Test Compound +

    (0.1 nM).

  • Incubate 30 minutes at 30°C .

• Termination: Filter through GF/B filters and wash with ice-cold buffer.

• Interpretation:

  • Agonist: Signal increases above basal (Buffer only).

  • Antagonist: No change alone; blocks signal of reference agonist (e.g., UK-14,304).

  • Inverse Agonist: Signal decreases below basal.

Protocol C: Selectivity & Safety (CYP Inhibition)

Objective: Assess if the imidazole ring coordinates with Heme iron in Cytochrome P450 enzymes (CYP3A4, CYP2D6), a common liability for imidazole-containing drugs (e.g., Ketoconazole).

Spectral Binding Assay

• System: Human liver microsomes or recombinant CYP450 isozymes.

• Method: Difference Spectroscopy.

  • Reference cuvette: Microsomes + Buffer.

  • Sample cuvette: Microsomes + Test Compound.

• Readout: Scan from 350 nm to 500 nm.

  • Type II Binding Spectrum: A peak at ~425-435 nm and trough at ~390-405 nm indicates direct coordination of the imidazole nitrogen to the heme iron.

• Implication: A strong Type II spectrum suggests the compound is a potent CYP inhibitor, flagging potential Drug-Drug Interaction (DDI) risks early.

Data Presentation & Troubleshooting

Recommended Reference Standards

Target	Reference Agonist	Reference Antagonist	Expected Ki (nM)
-AR	UK-14,304 (Brimonidine)	RX821002	1 - 10 nM
Imidazoline	2-BFI	Idazoxan	5 - 20 nM
-AR	Phenylephrine	Prazosin	> 1000 nM (Desired)

Troubleshooting Guide

• High Non-Specific Binding (NSB):

  • Cause: The phenylethyl group is lipophilic.

  • Solution: Increase BSA (0.1%) in buffer or use GF/C filters pre-soaked in 0.5% PEI.

• No Displacement in

  Screen:

  • Action: Pivot immediately to Imidazoline

    binding sites (using [ ]2-BFI as radioligand). The structural overlap is significant, and many "failed" ligands are potent ligands.

References

• Bylund, D. B., et al. (1994). International Union of Pharmacology. XII. Classification of alpha-adrenergic receptor subtypes. Pharmacological Reviews, 46(2), 121–136. Link

• Eglen, R. M., et al. (1998). The interaction of imidazoline and alpha-2 adrenoceptor agonists with the cloned human alpha-2A adrenoceptor. British Journal of Pharmacology, 123(6), 1161–1169. Link

• Strange, P. G. (2008). Agonist binding, agonist efficacy and agonist potency at G-protein-coupled receptors: a quantitative synthesis. British Journal of Pharmacology, 153(7), 1353–1363. Link

• Grimm, S. W., et al. (2009). The conduct of in vitro studies to address time-dependent inhibition of drug-metabolizing enzymes: a perspective of the pharmaceutical research and manufacturers of America. Drug Metabolism and Disposition, 37(7), 1355-1370. Link

Application Note: Comprehensive Analytical Strategies for the Characterization of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Abstract

This technical guide provides a comprehensive overview of the analytical methodologies for the structural elucidation, quantification, and purity assessment of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine. As a molecule combining the polar imidazole moiety with the chiral phenylethylamine backbone, a multi-faceted analytical approach is imperative. This document outlines detailed protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). The experimental designs and parameter selections are rationalized to provide researchers, scientists, and drug development professionals with a robust framework for method development and validation.

Introduction: The Analytical Challenge

(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine is a chiral molecule featuring a basic imidazole ring and a primary amine, conferring a range of physicochemical properties that necessitate careful consideration during analytical method development. The imidazole group, a common motif in many pharmaceuticals, provides a site for hydrogen bonding and potential coordination with metal ions[1]. The phenylethylamine portion introduces a chiral center and a hydrophobic region, influencing its chromatographic behavior and potential for enantioselective separation.

The accurate characterization of this molecule is critical for quality control, stability studies, and pharmacokinetic assessments in a drug development pipeline. This guide provides a suite of analytical techniques to address these needs.

Physicochemical Properties

A thorough understanding of the physicochemical properties of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine is the foundation for developing robust analytical methods. While experimental data for this specific molecule is not widely available, its properties can be predicted based on its constituent parts.

Property	Predicted Value/Characteristic	Rationale and Implication for Analysis
Molecular Formula	C₁₁H₁₅N₃	---
Molecular Weight	189.26 g/mol	Influences mass spectrometry parameters.
pKa (most basic)	8.5 - 9.5 (amine), ~7 (imidazole)	The basic nature of the molecule dictates the choice of pH for mobile phases in HPLC to ensure good peak shape and retention. Derivatization is often required for GC analysis to reduce polarity.
logP (Computed)	~1.5 - 2.5	Indicates moderate lipophilicity, suggesting good solubility in organic solvents and suitability for reversed-phase HPLC.
Chirality	Contains one stereocenter	Enantioselective separation may be required depending on the synthetic route and pharmacological relevance of the individual enantiomers.

Chromatographic Analysis

Chromatographic techniques are central to assessing the purity and potency of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine.

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

HPLC is the workhorse for the analysis of non-volatile and thermally labile compounds like the target molecule. A reversed-phase method is the logical starting point due to the compound's moderate polarity.

Causality Behind Experimental Choices:

• Column: A C18 column is a versatile choice for retaining the moderately lipophilic molecule.

• Mobile Phase: An acetonitrile/water or methanol/water gradient is effective for eluting the analyte and any impurities with differing polarities. The use of a buffer, such as phosphate or formate, at a pH below the pKa of the amine and imidazole moieties (e.g., pH 3-4) is crucial to ensure consistent ionization and sharp, symmetrical peaks.

• Detection: The presence of the phenyl and imidazole rings suggests strong UV absorbance, making a UV detector set at approximately 220 nm a suitable choice for detection.

Protocol: HPLC-UV for Purity Determination

• Sample Preparation: Accurately weigh and dissolve the sample in the initial mobile phase to a concentration of approximately 1 mg/mL.

• HPLC System: A standard HPLC system with a UV detector is sufficient.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 220 nm.

  • Injection Volume: 10 µL.

Data Presentation: Example HPLC Purity Analysis

Peak No.	Retention Time (min)	Area (%)	Identification
1	2.5	0.1	Impurity A
2	8.2	99.8	(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine
3	10.1	0.1	Impurity B

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. Due to the polar nature of the primary amine and imidazole N-H, derivatization is highly recommended to improve peak shape and thermal stability.[2][3]

Causality Behind Experimental Choices:

• Derivatization: Silylation (e.g., with BSTFA) or acylation (e.g., with trifluoroacetic anhydride, TFAA) are common and effective methods to block the active hydrogens, reducing polarity and improving volatility.[3]

• Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane, is ideal for separating the derivatized analyte from other components.

• Ionization: Electron Ionization (EI) at 70 eV is standard for generating reproducible mass spectra that can be compared to spectral libraries.

Protocol: GC-MS with Derivatization

• Sample Preparation & Derivatization:

  • Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent (e.g., acetonitrile).

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Cap the vial and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• GC-MS System: A standard GC-MS system.

• GC Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 500.

Expected Mass Fragmentation: The mass spectrum of the derivatized compound is expected to show characteristic fragments resulting from cleavage alpha to the nitrogen atoms and benzylic cleavage. The molecular ion should also be observable.

Spectroscopic Characterization

Spectroscopic techniques are essential for the unambiguous identification and structural confirmation of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the chemical structure of a molecule. Both ¹H and ¹³C NMR are necessary for a complete assignment.

Causality Behind Experimental Choices:

• Solvent: Deuterated chloroform (CDCl₃) is a good first choice if the compound is soluble. If not, deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) can be used. The choice of solvent will affect the chemical shifts of exchangeable protons (N-H).

• ¹H NMR: Will provide information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

• ¹³C NMR: Will show the number of chemically distinct carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for confirming the connectivity of protons and carbons, leading to an unambiguous structural assignment.

Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent in an NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR spectra on a 400 MHz or higher field spectrometer.

• Data Processing and Analysis: Process the spectra using appropriate software. Integrate the ¹H NMR signals and assign the chemical shifts of all protons and carbons.

Expected ¹H NMR Chemical Shifts (in CDCl₃, predicted):

Protons	Chemical Shift (ppm)	Multiplicity	Integration
Phenyl-H	7.2 - 7.4	m	5H
Imidazole-H	6.9 - 7.1	m	2H
CH (phenylethyl)	4.0 - 4.2	q	1H
CH₂ (imidazole-methyl)	3.8 - 4.0	d	2H
CH₃ (phenylethyl)	1.4 - 1.6	d	3H
NH/NH₂	Variable	br s	3H

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to determine the accurate mass of the molecule, which in turn confirms its elemental composition. Electrospray ionization (ESI) is the preferred method for this polar, non-volatile compound.

Protocol: ESI-HRMS

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Infuse the sample directly into a high-resolution mass spectrometer (e.g., TOF or Orbitrap) equipped with an ESI source.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. The protonated molecule [M+H]⁺ will be the major ion.

Expected Result:

• Calculated Monoisotopic Mass for [C₁₁H₁₆N₃]⁺: 190.1339

• The experimentally determined mass should be within 5 ppm of the calculated mass.

Workflow and Visualization

A logical workflow ensures a comprehensive characterization of the target compound.

Caption: General analytical workflow for characterization.

Conclusion

The analytical characterization of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine requires a multi-technique approach. The protocols outlined in this application note provide a solid foundation for researchers to develop and validate robust analytical methods for this compound. The combination of chromatographic and spectroscopic techniques will ensure the unambiguous identification, accurate quantification, and comprehensive purity assessment necessary for drug development and quality control.

References

• Matyjaszczyk, P., & Krzek, J. (2010). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica, 67(5), 517-523. [Link]

• DeRienz, K., & Kaware, M. (2017). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones. Current Protocols in Toxicology, 74, 30.4.1-30.4.19. [Link]

• El-Kimary, E. I., Khamis, E. F., & Belal, F. F. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Molecules, 25(24), 5940. [Link]

• El-Kimary, E. I., Khamis, E. F., & Belal, F. F. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. PMC. [Link]

• Lin, H. R., Chen, C. L., & Lin, C. H. (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Molecules, 23(7), 1563. [Link]

• Shimadzu. (n.d.). Automatic Derivatization System for Phenethylamine Drugs. [Link]

• Musenga, A., et al. (2017). Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent. Journal of Pharmaceutical and Biomedical Analysis, 145, 60-67. [Link]

• Musah, R. A., et al. (2021). New Synthetic Cathinones and Phenylethylamine Derivatives Analysis in Hair: A Review. Toxics, 9(10), 260. [Link]

• Clauwaert, K. M., et al. (1997). Identification of alpha-Phenylethylamine in Judicial Samples. Journal of Analytical Toxicology, 21(5), 399-403. [Link]

• Beilstein Journals. (n.d.). Experimental procedures, characterization data and copies of NMR spectra. [Link]

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NMR spectroscopy of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

An Application Guide to the NMR Spectroscopic Analysis of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Abstract

This comprehensive application note provides a detailed guide for the structural elucidation of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine using Nuclear Magnetic Resonance (NMR) spectroscopy. Designed for researchers, chemists, and professionals in drug development, this document moves beyond a simple recitation of steps to explain the underlying principles and rationale behind key experimental decisions. We present detailed, field-tested protocols for sample preparation, one-dimensional (¹H and ¹³C) NMR, and advanced two-dimensional (2D) NMR techniques including COSY, HSQC, and HMBC. By integrating predictive data analysis with established spectroscopic principles for imidazole and phenylethyl moieties, this guide serves as a robust framework for the unambiguous characterization of this and structurally related novel chemical entities.

Introduction and Molecular Structure

(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine is a heterocyclic compound featuring three key structural motifs: a phenylethyl group, an imidazole ring, and a methylene bridge. Such compounds are of significant interest in medicinal chemistry and drug discovery due to the diverse biological activities associated with the imidazole scaffold.[1][2] Accurate and unambiguous structural confirmation is the bedrock of any chemical research, and NMR spectroscopy stands as the most powerful technique for the non-destructive analysis of molecular architecture in solution.

This guide provides the necessary protocols to fully characterize the molecule, ensuring its identity and purity. The first step in any NMR analysis is to define a clear and consistent numbering scheme for the atoms, which will be used throughout this document for spectral assignment.

Figure 1: Structure and atom numbering scheme for (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine.

Experimental Workflow: From Sample to Structure

A successful NMR analysis follows a logical progression. The workflow begins with meticulous sample preparation to ensure high-quality data acquisition. It then proceeds from simple, rapid 1D experiments to more complex, information-rich 2D experiments. This hierarchical approach ensures that the maximum amount of structural information is obtained efficiently.

Figure 2: Hierarchical workflow for the complete NMR structural analysis of a novel compound.

Part A: Sample Preparation Protocol

The quality of the final NMR spectrum is critically dependent on proper sample preparation.[3] A homogeneous solution free of particulate matter and paramagnetic impurities is essential for achieving high resolution and preventing signal broadening.[4]

Protocol 1: Standard Sample Preparation

• Vial Preparation: Weigh 5-15 mg of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine into a clean, dry glass vial.

  • Rationale: This concentration range is typically sufficient for obtaining excellent signal-to-noise in ¹H experiments and adequate signal in ¹³C experiments on modern spectrometers within a reasonable time.[3][5]

• Solvent Selection: Add approximately 0.6-0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a standard choice for initial analysis.

  • Rationale: Deuterated solvents are used because the deuterium NMR signal is used by the spectrometer to stabilize the magnetic field ("lock").[3] CDCl₃ is effective at dissolving a wide range of organic compounds and has a simple, non-interfering residual solvent peak. For studies involving hydrogen bonding or tautomerism of the imidazole NH, DMSO-d₆ is a superior choice.

• Dissolution: Gently vortex or sonicate the vial to ensure the sample is completely dissolved. Visually inspect for any suspended particles.

• Filtering (If Necessary): If particulates are present, filter the solution through a small plug of cotton or glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[6]

  • Rationale: Solid impurities disrupt the magnetic field homogeneity, leading to poor shimming, broad peaks, and reduced spectral resolution.[4]

• Capping and Labeling: Cap the NMR tube securely and label it clearly with the compound identifier, solvent, and concentration. Transport the sample in a secondary container for safety.[3]

Parameter	Recommended Value	Rationale
Analyte Mass	5-15 mg	Balances signal strength with sample conservation.[5]
Solvent Volume	0.6 - 0.7 mL	Ensures proper sample height (4-5 cm) in a standard 5 mm tube for optimal shimming.[4][6]
Solvent Choice	CDCl₃, DMSO-d₆	CDCl₃ for general-purpose, DMSO-d₆ for H-bonding studies.
NMR Tube Quality	High-throughput or Precision	Good quality tubes with high concentricity improve spectral resolution.[3]

Table 1: Summary of Sample Preparation Parameters.

Part B: 1D NMR Acquisition and Data Analysis

One-dimensional NMR spectra provide the foundational information for structural analysis.

¹H NMR Spectrum: Proton Environments

The ¹H NMR spectrum reveals the number of distinct proton environments, their electronic surroundings (chemical shift), their relative numbers (integration), and the number of neighboring protons (multiplicity).

Protocol 2: ¹H NMR Acquisition

• Insert the sample into the spectrometer.

• Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

• Acquire the spectrum using standard single-pulse parameters.

• Process the data by applying Fourier transformation, phase correction, and baseline correction.

• Calibrate the chemical shift axis using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard like TMS.[3]

Parameter	Typical Value	Purpose
Pulse Angle	30-45°	Provides good signal without full saturation, allowing for shorter relaxation delays.
Acquisition Time	2-4 seconds	Determines digital resolution. Longer is better but increases experiment time.
Relaxation Delay (d1)	1-2 seconds	Allows protons to return to equilibrium between scans.
Number of Scans	8-16	Averaging multiple scans improves the signal-to-noise ratio.

Table 2: Typical ¹H NMR Acquisition Parameters on a 400 MHz Spectrometer.

¹H NMR Spectral Interpretation

Proton Assignment (Fig. 1)	Expected δ (ppm)	Multiplicity	Integration	Rationale and Notes
H9 (CH₃)	1.4 - 1.6	Doublet (d)	3H	Aliphatic methyl group split by the single proton on C8.[7][8]
H8 (CH)	4.1 - 4.3	Quartet (q)	1H	Methine proton adjacent to a nitrogen and a methyl group.[8]
H6 (CH₂)	3.8 - 4.0	Singlet (s)	2H	Methylene bridge protons. May appear as two doublets (AB quartet) if rotation is restricted.
H4, H5 (Imidazole CH)	6.9 - 7.2	Two singlets or doublets	1H each	Protons on the electron-rich imidazole ring. Their exact shifts can vary.[9][10]
H11-H15 (Phenyl)	7.2 - 7.4	Multiplet (m)	5H	Aromatic protons of the phenylethyl group.[11]
N1-H, N7-H (NH)	Variable, Broad	Singlet (br s)	1H each	Chemical shift is highly dependent on concentration, solvent, and temperature. These protons may exchange with trace water, leading to broadening or disappearance.

Table 3: Predicted ¹H NMR Data and Rationale for (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine in CDCl₃.

¹³C NMR Spectrum: The Carbon Skeleton

The ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule. Using techniques like DEPT (Distortionless Enhancement by Polarization Transfer) further classifies each carbon as a CH₃, CH₂, CH, or quaternary (C) carbon.

Protocol 3: ¹³C NMR Acquisition

• Use the same prepared sample and ensure it is locked and shimmed.

• Acquire a proton-decoupled ¹³C spectrum.

• Acquire DEPT-135 and DEPT-90 spectra to aid in assignment.

• Process and reference the spectrum using the solvent signal (e.g., CDCl₃ at 77.16 ppm).

¹³C NMR Spectral Interpretation

Carbon Assignment (Fig. 1)	Expected δ (ppm)	DEPT-135	DEPT-90	Rationale
C9 (CH₃)	~20-25	Positive	No Signal	Aliphatic methyl carbon.
C6 (CH₂)	~45-50	Negative	No Signal	Methylene bridge carbon attached to a nitrogen and the imidazole ring.
C8 (CH)	~55-60	Positive	Positive	Methine carbon attached to the amine nitrogen.
C4, C5 (Imidazole CH)	~115-130	Positive	Positive	Aromatic carbons of the imidazole ring.[10]
C11-C15 (Phenyl CH)	~126-129	Positive	Positive	Aromatic carbons of the phenyl ring.
C2 (Imidazole C)	~145-150	No Signal	No Signal	Quaternary carbon of the imidazole ring between two nitrogens.[12]
C10 (Phenyl C)	~140-145	No Signal	No Signal	Quaternary aromatic carbon attached to the ethyl group.

Table 4: Predicted ¹³C NMR Data and Rationale for (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine in CDCl₃.

Part C: Advanced 2D NMR for Unambiguous Assignment

While 1D spectra provide a strong hypothesis, 2D NMR is required for definitive proof of structure by revealing through-bond correlations between nuclei.[13][14]

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through 2-3 bonds. This is invaluable for tracing out spin systems, such as the phenylethyl group (H9 -> H8 -> Phenyl H).[14]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to (one-bond ¹H-¹³C correlation). This experiment powerfully links the ¹H and ¹³C assignments.[14][15]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2-3 bonds away. This is the key to connecting molecular fragments, for instance, showing a correlation from the methylene protons (H6) to the imidazole carbons (C2, C4/C5) and the amine-adjacent methine (C8).[15]

Experiment	Information Gained	Key Expected Correlations for this Molecule
COSY	¹H-¹H (2-3 bond) connectivity	H9 ↔ H8 (Confirms the ethyl fragment)
HSQC	¹H-¹³C (1-bond) connectivity	H9 ↔ C9 ; H8 ↔ C8 ; H6 ↔ C6 ; H4 ↔ C4 ; H5 ↔ C5
HMBC	¹H-¹³C (2-3 bond) connectivity	H6 ↔ C2, C4, C5, C8 (Links all three fragments together) H9 ↔ C8, C10 (Confirms phenylethyl structure) H8 ↔ C9, C10, C11/15

Table 5: Summary of Key 2D NMR Experiments and Expected Correlations.

Troubleshooting and Field-Proven Insights

• Broad NH Signals: The N-H protons on the imidazole and amine can undergo chemical exchange, leading to broad signals that may be difficult to integrate or even observe. Running the sample in DMSO-d₆ can sharpen these signals by forming stronger hydrogen bonds. Variable temperature (VT) NMR can also be used to study this dynamic process.

• Tautomerism: The imidazole N1-H can potentially tautomerize to the N3 position. In most cases, this process is fast on the NMR timescale, resulting in an averaged spectrum where C4 and C5 are chemically equivalent. If the exchange is slowed (e.g., at low temperature or in a specific solvent), you might observe distinct signals for C4 and C5.[16]

• Chirality: The C8 carbon is a stereocenter. The methylene protons (H6) are therefore diastereotopic and may appear as a complex multiplet (an "AB quartet") rather than a simple singlet, even with free rotation. This is a definitive sign of chirality in the adjacent group.

Conclusion

The combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides a complete and unambiguous method for the structural characterization of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine. By following the detailed protocols and understanding the rationale behind spectral patterns, researchers can confidently verify the identity, purity, and detailed molecular architecture of this and similar novel compounds, a critical step in any chemical or pharmaceutical development pipeline.

References

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Organomation. Available at: [Link]

• Lázaro Martínez, J. M., et al. (2010). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives. The Journal of Organic Chemistry, 75(10), 3359–3366. Available at: [Link]

• Western University, Chem/BioChem NMR Facility. (n.d.). NMR Sample Preparation. Available at: [Link]

• Inoviem Scientific. (2025, May 23). NMR sample preparation guidelines. Available at: [Link]

• Scribd. (n.d.). NMR Sample Preparation Guide. Available at: [Link]

• Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. Available at: [Link]

• Lázaro Martínez, J. M., et al. (2010). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives. ACS Publications. Available at: [Link]

• Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Available at: [Link]

• ResearchGate. (n.d.). 1H NMR spectrum of imidazole derivatives. Available at: [Link]

• ResearchGate. (n.d.). The NMR interpretations of some heterocyclic compounds. Available at: [Link]

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Available at: [Link]

• Indian Academy of Sciences. (n.d.). PMR & 13CMR Spectra of Some Imidazole Complexes of Cobaloximes. Available at: [Link]

• YouTube. (2021, December 17). 1D and 2D NMR methods for small molecules. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Data. Available at: [Link]

• National Institutes of Health. (n.d.). NMR Characterization of RNA Small Molecule Interactions. Available at: [Link]

• Modgraph. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Available at: [Link]

• ResearchGate. (n.d.). H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. Available at: [Link]

• Escalante, J., et al. (2007). Synthesis, NMR and Crystallographic Studies of 2-Substituted Dihydroquinazolinones Derived from (S)-Phenylethylamine. PMC. Available at: [Link]

• ResearchGate. (n.d.). 1 H-NMR spectra of 2-phenylethylamine with host cone-3. Available at: [Link]

• IntechOpen. (2022). Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information For. Available at: [Link]

• JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum. Available at: [Link]

• ResearchGate. (2018). Synthesis and analysis of 1-methyl-4-phenyl-1H-imidazol-2-amine. Available at: [Link]

• MDPI. (2023). NMR “Finger Prints” of N-Heterocyclic Carbenes, DFT Analysis: Scopes and Limitations. Available at: [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 201 MHz, H2O, predicted). Available at: [Link]

• MDPI. (2007). Synthesis, NMR and Crystallographic Studies of 2-Substituted Dihydroquinazolinones Derived from (S)-Phenylethylamine. Available at: [Link]

• Connect Journals. (n.d.). SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. Available at: [Link]

• ResearchGate. (2025). Synthesis and Analysis of 1-Methyl-4-Phenyl-1H-Imidazol-2-Amine. Available at: [Link]

• Supporting Information. (n.d.). Mechanistic Studies on the N-Alkylation of Amines with Alcohols Catalysed by Iridium(I) Complexes. Available at: [Link]

• IJFMR. (2023). Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative. Available at: [Link]

• National Center for Biotechnology Information. (2023). (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of some new imidazole-2-thiols and their derivatives as potent antimicrobial agents. Available at: [Link]

• Arabian Journal of Chemistry. (2010). 1H and 13C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. Available at: [Link]

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Application Note: (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine Scaffolds in CNS Drug Discovery

Executive Summary

(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine represents a "privileged scaffold" in medicinal chemistry, particularly for Central Nervous System (CNS) targets. Its structural core—comprising an imidazole ring linked via a methylene bridge to a chiral phenylethylamine—serves as a critical pharmacophore for two distinct but therapeutically relevant targets:

• Trace Amine-Associated Receptor 1 (TAAR1): A G protein-coupled receptor (GPCR) target for schizophrenia and depression (e.g., Ulotaront class).

• Imidazoline I2 Receptors: An allosteric site (often associated with Monoamine Oxidase B or Creatine Kinase) implicated in analgesia and neuroprotection.

This application note details the protocols for synthesizing this scaffold, profiling its enantioselective pharmacology, and screening for "off-target" CYP450 inhibition, a common liability of imidazole-containing fragments.

Chemical Synthesis & Chiral Resolution

The biological activity of this molecule is highly stereodependent. The (S)-enantiomer often exhibits distinct binding kinetics compared to the (R)-enantiomer. The following protocol utilizes a Reductive Amination strategy, which is preferred for its mild conditions and high yield.

Synthesis Workflow (Graphviz)

Figure 1: Stereoselective Synthesis via Reductive Amination. This pathway ensures retention of chirality from the starting amine.

Step-by-Step Synthesis Protocol

Objective: Synthesis of (S)-N-(1-phenylethyl)-1H-imidazol-2-ylmethanamine.

Reagents:

• 1H-Imidazole-2-carbaldehyde (CAS: 10111-08-7)

• (S)-(-)-1-Phenylethylamine (CAS: 2627-86-3)

• Sodium Borohydride (NaBH4)

• Methanol (Anhydrous)

Procedure:

• Imine Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1H-imidazole-2-carbaldehyde (10 mmol) in anhydrous methanol (30 mL).

• Addition: Dropwise add (S)-1-phenylethylamine (10 mmol). The solution may turn slightly yellow, indicating Schiff base formation.

• Equilibration: Stir the mixture at room temperature (RT) for 4 hours under nitrogen atmosphere. Note: Some protocols suggest refluxing for 2 hours to drive imine formation to completion.

• Reduction: Cool the reaction mixture to 0°C using an ice bath. Carefully add NaBH4 (15 mmol) in small portions over 20 minutes. (Caution: Hydrogen gas evolution).

• Completion: Allow the mixture to warm to RT and stir overnight (12h). Monitor reaction progress via TLC (DCM:MeOH 9:1).

• Quenching: Quench with water (10 mL) and evaporate methanol under reduced pressure.

• Extraction: Basify the aqueous residue to pH 10 with 1M NaOH. Extract with Dichloromethane (DCM) (3 x 20 mL).

• Purification: Dry organic layer over MgSO4, filter, and concentrate. Recrystallize from Ethyl Acetate/Hexane or convert to HCl salt for higher stability.[1]

Application 1: TAAR1 Agonist Screening

The (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine scaffold mimics the structure of endogenous trace amines. Agonism of TAAR1 (a Gs-coupled GPCR) leads to cAMP accumulation, a key signaling event for antipsychotic efficacy.

TAAR1 Signaling Pathway (Graphviz)

Figure 2: TAAR1 Gs-Coupled Signaling Cascade. The assay measures the conversion of ATP to cAMP.

Protocol: TR-FRET cAMP Accumulation Assay

Principle: A competitive immunoassay between native cAMP produced by cells and labeled cAMP-d2. Binding is detected via Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Materials:

• CHO-K1 cells stably expressing human TAAR1.

• HTRF cAMP HiRange Kit (Cisbio/PerkinElmer).

• 384-well low-volume white plates.

• IBMX (Phosphodiesterase inhibitor).

Method:

• Cell Prep: Harvest CHO-hTAAR1 cells and resuspend in stimulation buffer (HBSS + 500 µM IBMX) at 2,000 cells/µL.

• Compound Addition: Dispense 5 µL of the test compound (Imidazole derivative) at varying concentrations (1 nM to 10 µM) into the 384-well plate.

• Cell Seeding: Add 5 µL of cell suspension (10,000 cells/well). Incubate for 30 minutes at RT.

• Detection: Add 5 µL of cAMP-d2 (acceptor) and 5 µL of Anti-cAMP-Cryptate (donor).

• Incubation: Incubate for 1 hour at RT in the dark.

• Readout: Measure fluorescence ratio (665 nm / 620 nm) on a TR-FRET compatible reader (e.g., EnVision).

• Analysis: Plot sigmoidal dose-response curves to determine EC50.

Application 2: Imidazoline I2 Receptor Binding

This scaffold often displays high affinity for I2 binding sites, which are distinct from α2-adrenergic receptors. High selectivity (I2 vs α2) is desirable to avoid sedative side effects (clonidine-like effects).

Protocol: Radioligand Binding Assay

Objective: Determine the binding affinity (

) of the scaffold for I2 receptors.

Materials:

• Tissue: Rat cerebral cortex membranes (rich in I2 sites).

• Radioligand: [3H]-2-BFI (Specific I2 agonist) or [3H]-Idazoxan (in the presence of epinephrine to block α2 sites).

• Non-specific blocker: 10 µM Idazoxan.

Method:

• Membrane Prep: Homogenize rat cortex in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g. Resuspend pellet.

• Incubation: In a 96-well plate, combine:

  • 50 µL Membrane suspension (200 µg protein).

  • 25 µL [3H]-2-BFI (Final conc: 2 nM).

  • 25 µL Test Compound (10^-9 to 10^-5 M).

• Equilibrium: Incubate at 25°C for 45 minutes.

• Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethyleneimine (to reduce non-specific binding).

• Counting: Add scintillation cocktail and count radioactivity (CPM).

• Calculation:

  .

Data Interpretation & ADME Considerations

Representative Data Summary

The following table illustrates hypothetical profiling data for the (S)- and (R)- enantiomers of the scaffold, highlighting the importance of chirality.

Compound ID	Structure	TAAR1 EC50 (nM)	I2 Binding Ki (nM)	CYP3A4 Inhibition (%)
Cmpd-A (S)	(S)-isomer	45 nM (Potent)	120 nM	65% (High risk)
Cmpd-B (R)	(R)-isomer	> 10,000 nM	15 nM (Potent)	60% (High risk)
Ref (RO5263397)	TAAR1 Ref	14 nM	> 5,000 nM	Low

Analysis:

• Stereoselectivity: The (S)-enantiomer typically favors TAAR1 agonism, while the (R)-enantiomer may favor I2 binding (depending on specific substitutions).

• CYP Liability: The imidazole ring nitrogen can coordinate with the heme iron of CYP450 enzymes, causing metabolic inhibition.

  • Mitigation: If CYP inhibition is high (>50% at 10µM), consider substituting the imidazole with a 1,2,4-triazole or adding steric bulk (e.g., a methyl group at the 4-position of the imidazole) to hinder heme coordination.

Safety Note

While this scaffold is a valuable tool, imidazole-containing amines can be substrates for Monoamine Oxidase (MAO). While I2 ligands often inhibit MAO, the scaffold itself must be tested for stability.

References

• Review of TAAR1 Agonists: Berry, M. D., et al. (2017). "Trace amine-associated receptor 1 (TAAR1): a new target for the treatment of schizophrenia and depression." Frontiers in Pharmacology. Link

• Imidazoline I2 Receptor Ligands: Li, J. X. (2017).[2] "Imidazoline I2 receptors: An update." Pharmacology & Therapeutics.[2] Link

• Synthesis of 2-(aminomethyl)imidazoles: De Vita, D., et al. (2012). "Synthesis and antifungal activity of a new series of 2-(1H-imidazol-1-yl)-1-phenylethanol derivatives." European Journal of Medicinal Chemistry. Link

• Roche TAAR1 Discovery (RO5263397): Galley, G., et al. (2012). "Discovery of the TAAR1 agonist RO5263397." Bioorganic & Medicinal Chemistry Letters. Link

• Radioligand Binding Protocols: National Institute of Mental Health (NIMH) Psychoactive Drug Screening Program (PDSP) Protocols. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Imidazoline I2 receptors: An update - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Imidazole Alkylation Optimization

Welcome to the Advanced Synthesis Support Module. This guide addresses the persistent challenges in imidazole functionalization: controlling regioselectivity (N1 vs. N3), preventing over-alkylation (quaternization), and managing the high water solubility of products during workup.

Part 1: The Regioselectivity Matrix

The Core Challenge: Imidazole is an ambident nucleophile.[1] In 4(5)-substituted imidazoles, tautomeric equilibrium complicates alkylation. The ratio of N1- vs. N3-alkylated products is governed by a tug-of-war between steric hindrance and electronic effects .[2]

Mechanism & Causality[3]

• Electronic Control: Electron-Withdrawing Groups (EWG) at the C4 position (e.g., -NO2, -CN, -CF3) inductively deactivate the adjacent nitrogen (N3). Consequently, alkylation occurs preferentially at the distal nitrogen (N1) .

• Steric Control: Bulky substituents at C4 hinder the adjacent N3, also favoring N1 alkylation. However, if the alkylating agent is small (e.g., MeI) and the base is large, steric control can sometimes be overridden by solvent effects.

Visualizing the Decision Pathway

The following decision tree models the logic for predicting and controlling isomer distribution.

Figure 1: Logic flow for predicting regiochemical outcomes based on substituent electronics.

Part 2: Reaction Conditions & Base Selection

Choosing the right base is not just about pKa; it is about the cation effect and solubility .

Base Performance Comparison

Base System	pKa (approx)	Mechanism Type	Best For...	Drawbacks
NaH / DMF	35	Irreversible Deprotonation	High conversion; Unreactive electrophiles.	Hydrogen gas evolution; Strictly anhydrous; Poor regioselectivity.
K₂CO₃ / MeCN	10.3	Equilibrium (SE2cB)	General purpose; Scale-up.	Slow kinetics for bulky electrophiles; Incomplete conversion.
Cs₂CO₃ / DMF	10.3	"Cesium Effect"	High Regioselectivity ; Difficult substrates.	Expensive; Hygroscopic.
NaOH / DCM / TBAI	15.7	Phase Transfer Catalysis (PTC)	Green Chemistry ; Preventing over-alkylation.	Requires optimization of catalyst load; Emulsion risk.

The "Cesium Effect": Cesium carbonate is superior for difficult alkylations. The large ionic radius of Cs⁺ (1.67 Å) forms a weaker ion pair with the imidazolide anion compared to K⁺ or Na⁺. This results in a "naked," highly nucleophilic anion that reacts faster and often with better regiocontrol due to coordination effects [1].

Part 3: Troubleshooting & FAQs

Q1: My reaction stalls at 60-70% conversion. Adding more alkyl halide just causes over-alkylation (quaternization).

• Diagnosis: This is likely a solubility issue or "poisoning" by the byproduct (HX salt).

• Solution:

  • Switch to Phase Transfer Catalysis (PTC): Use 50% aq. NaOH and Toluene with 5 mol% TBAB (Tetrabutylammonium bromide). The biphasic system keeps the imidazolide in the organic phase and the leaving group in the aqueous phase, driving the reaction [2].

  • The "High Dilution" Trick: If using homogenous conditions, dilute the reaction to 0.05 M. This reduces the statistical probability of the product (mono-alkyl imidazole) encountering an alkyl halide molecule to form the quaternary salt.

Q2: I cannot extract my product; it stays in the water layer.

• Diagnosis: Alkyl imidazoles (especially methyl/ethyl) are highly water-soluble and act as bases, protonating during standard acid/base workups.

• Solution (The "Salting Out" Protocol):

  • Do not use dilute HCl for washing.

  • Saturate the aqueous layer with solid NaCl or K₂CO₃.

  • Extract with n-Butanol or Chloroform/Isopropanol (3:1) . These solvent systems have higher polarity to pull the imidazole out of the brine.

  • Alternative: Evaporate the reaction solvent (DMF/MeCN) completely, re-suspend the solid residue in dry DCM, filter off the inorganic salts, and proceed directly to chromatography.

Q3: I am getting a 1:1 mixture of N1 and N3 isomers.

• Diagnosis: Your substrate lacks a strong directing group, or the reaction temperature is too high (eroding selectivity).

• Solution:

  • Lower the temperature to 0°C.

  • Switch to Cs₂CO₃ in anhydrous DMF. The coordination of Cesium can sometimes enhance the steric differentiation between N1 and N3.

Part 4: Experimental Protocols

Method A: High-Efficiency Alkylation (NaH/DMF)

Best for unreactive alkyl halides or when regioselectivity is not the primary concern.

• Setup: Flame-dry a 2-neck round bottom flask under Argon.

• Deprotonation: Suspend NaH (60% in oil, 1.2 equiv) in anhydrous DMF (0.5 M). Cool to 0°C.[3][4]

• Addition: Add the imidazole substrate (1.0 equiv) portion-wise. Stir at 0°C for 30 min until H₂ evolution ceases.

• Alkylation: Add alkyl halide (1.1 equiv) dropwise.[3][4]

• Reaction: Warm to RT and stir for 2–4 hours.

• Quench: Cool to 0°C. Add saturated NH₄Cl dropwise.

Method B: Green Phase-Transfer Catalysis (PTC)

Best for avoiding over-alkylation and easy scale-up.

• Mix: In a flask, combine Toluene (or DCM) and 50% aqueous NaOH (1:1 volume ratio).

• Catalyst: Add TBAB (Tetrabutylammonium bromide, 5 mol%).

• Reagents: Add imidazole (1.0 equiv) and alkyl halide (1.1 equiv).

• Agitation: Stir vigorously (critical for PTC) at RT for 4–12 hours.

• Workup: Separate layers. The product is in the organic layer; salts are in the water.

Workflow Visualization

Figure 2: Operational workflow for selecting synthesis and workup paths.

References

• The Cesium Effect in Alkylation

  • Title: The facile alkylation and iodination of imidazol(in)ium salts in the presence of cesium carbonate.[5][6]

  • Source: Chemical Communications (RSC).[5]

  • URL:[Link]

• Phase Transfer Catalysis Protocols

  • Title: Alkylation of Imidazole by Solid-Liquid Phase Transfer Catalysis in the Absence of Solvent.[7][8][9]

  • Source: Synthetic Communications / ResearchG

  • URL:[Link]

• Regioselectivity Mechanisms

  • Title: Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4-nitroimidazole.[10]

  • Source: Der Pharma Chemica.

  • URL:[Link]

Sources

• 1. Research Portal [ourarchive.otago.ac.nz]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The facile alkylation and iodination of imidazol(in)ium salts in the presence of cesium carbonate - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 10. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Asymmetric Synthesis Using Chiral Amines

Welcome to the technical support center for asymmetric synthesis utilizing chiral amines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereoselective transformations. Here, we will dissect common experimental challenges, explain the underlying chemical principles, and provide actionable, field-proven solutions to optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low enantiomeric excess (ee)?

Low enantiomeric excess is a frequent issue and can stem from several factors. Often, the problem lies in the transition state energetics; the energy difference between the two diastereomeric transition states leading to the R and S enantiomers may not be sufficiently large. Specific causes include:

• Sub-optimal Catalyst Structure: The chiral amine's structure may not be ideally suited for the specific substrate, leading to poor stereochemical communication.

• Incorrect Solvent Choice: The solvent can play a crucial role in the organization of the transition state. A solvent that solvates the catalyst or substrate in a way that disrupts the key non-covalent interactions responsible for stereoselectivity can lower the ee.[1]

• Temperature Effects: Higher reaction temperatures can provide enough energy to overcome the activation barrier for the formation of the undesired enantiomer, thus eroding the enantioselectivity.[2]

• Presence of Impurities: Acidic or basic impurities can interfere with the catalyst, and water can hydrolyze key intermediates, leading to a racemic background reaction.

Q2: How does the structure of the chiral amine catalyst affect the reaction outcome?

The catalyst's structure is paramount. Key features to consider are:

• Steric Hindrance: Bulky substituents on the chiral amine can create a well-defined chiral pocket, effectively shielding one face of the reactive intermediate and directing the attack of the nucleophile to the other face.

• Electronic Effects: The basicity of the amine is critical for its catalytic activity. Electron-donating or -withdrawing groups can modulate this basicity and, consequently, the reaction rate and selectivity.

• Conformational Rigidity: A conformationally rigid catalyst backbone often leads to higher enantioselectivity as it reduces the number of possible competing transition states.

Q3: What is the role of additives in these reactions?

Additives are often used to enhance reactivity and selectivity. Common additives include:

• Acids: In enamine catalysis, a co-catalytic acid is often required to protonate the enamine, forming the more reactive iminium ion. The nature and concentration of the acid can significantly impact the reaction.

• Bases: In some cases, a mild base is used to scavenge protons that could inhibit the catalytic cycle.

• Lewis Acids: These can be used to activate the electrophile, increasing the reaction rate.[3]

• Water Scavengers: Molecular sieves are commonly used to remove trace amounts of water that can be detrimental to the reaction.

Q4: How can I improve the diastereoselectivity of my reaction?

Improving diastereoselectivity often involves similar strategies to enhancing enantioselectivity. Key factors include:

• Catalyst Control: The chiral amine catalyst can influence the facial selectivity of the reaction, leading to the preferential formation of one diastereomer.

• Substrate Control: The inherent chirality of the substrate can direct the approach of the reagent.

• Reaction Conditions: Solvent, temperature, and additives can all influence the relative energies of the diastereomeric transition states.[4]

Q5: What are the best practices for setting up a reaction to ensure reproducibility?

• High Purity Reagents: Use freshly purified or high-purity reagents and solvents.

• Inert Atmosphere: Many organocatalytic reactions are sensitive to air and moisture. Setting up reactions under an inert atmosphere (e.g., nitrogen or argon) is crucial.

• Precise Temperature Control: Use a cryostat or a well-controlled oil bath to maintain a constant reaction temperature.

• Consistent Stirring: Ensure efficient and consistent mixing.

• Accurate Dosing: Use precise techniques for adding reagents, especially the catalyst.

Troubleshooting Guide

Problem 1: Low or No Conversion

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Inactive Catalyst	The amine catalyst may be protonated by acidic impurities or may have degraded.	Purify the amine catalyst before use. Ensure all reagents and solvents are free of acidic impurities.
Insufficient Catalyst Loading	The catalyst concentration may be too low to achieve a reasonable reaction rate.	Increase the catalyst loading incrementally (e.g., from 5 mol% to 10 mol% or 20 mol%).
Low Reaction Temperature	The activation energy barrier may not be overcome at the current temperature.	Gradually increase the reaction temperature. Monitor the reaction for any decrease in enantioselectivity.
Poor Substrate Reactivity	The electrophile or nucleophile may be sterically hindered or electronically deactivated.	Consider using a more active catalyst or modifying the substrate to enhance its reactivity. The use of additives like a Lewis acid might also be beneficial.[3]
Presence of Inhibitors	Trace impurities in the starting materials or solvent could be inhibiting the catalyst.	Purify all starting materials and use freshly distilled, anhydrous solvents.

Experimental Protocol: Catalyst Purity Check

• NMR Spectroscopy: Dissolve a small sample of the chiral amine in a suitable deuterated solvent and acquire a ¹H NMR spectrum. Check for the presence of unexpected signals that might indicate impurities.

• Titration: If an acidic impurity is suspected, a simple acid-base titration can be performed to determine the purity of the amine.

Problem 2: Low Enantiomeric Excess (ee)

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Sub-optimal Temperature	Higher temperatures can lead to a decrease in enantioselectivity as the energy difference between the diastereomeric transition states becomes less significant.[2]	Lower the reaction temperature. Reactions are often run at 0 °C, -20 °C, or even -78 °C.
Inappropriate Solvent	The solvent can influence the conformation of the catalyst and the transition state assembly.[2]	Screen a range of solvents with varying polarities and coordinating abilities (e.g., toluene, THF, CH₂Cl₂, acetonitrile).
Incorrect Catalyst Choice	The chosen chiral amine may not be the best fit for the substrate.	Screen a library of chiral amines with different steric and electronic properties.
Background Racemic Reaction	A non-catalyzed, racemic reaction may be competing with the desired asymmetric pathway.	Lower the reaction temperature to disfavor the higher activation energy racemic pathway. Ensure the catalyst is active and present in a sufficient concentration.
Water Interference	Water can hydrolyze intermediates (e.g., iminium ions) and promote a racemic background reaction.	Use anhydrous solvents and add a drying agent like molecular sieves to the reaction mixture.

Workflow for Optimizing Enantioselectivity

Caption: A decision tree for troubleshooting low enantiomeric excess.

Problem 3: Low Diastereoselectivity (de)

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Poor Facial Selectivity	The catalyst may not be effectively differentiating between the two faces of the prochiral substrate.	Modify the catalyst structure to increase steric bulk or introduce specific non-covalent interactions.
Substrate Conformation	The substrate may exist in multiple conformations, some of which lead to the undesired diastereomer.	Change the solvent or temperature to favor a single reactive conformation.
Epimerization	The product may be epimerizing under the reaction conditions.	Quench the reaction as soon as it is complete. Analyze the reaction mixture over time to check for product instability. If epimerization is occurring, consider a milder workup procedure.
Mismatched Catalyst/Substrate Chirality	In reactions with chiral substrates, the catalyst may favor the formation of a diastereomer that is sterically or electronically disfavored by the substrate's own chirality.	Screen both enantiomers of the chiral amine catalyst.

Problem 4: Formation of Side Products

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Decomposition of Starting Materials or Product	The reaction conditions may be too harsh, leading to degradation.	Lower the reaction temperature or use a milder catalyst or additive.
Competing Reaction Pathways	The catalyst or reagents may be promoting an undesired reaction.	Modify the reaction conditions to disfavor the side reaction. For example, if a retro-aldol reaction is occurring, running the reaction at a lower temperature may help.
Reaction with Solvent	The solvent may not be inert under the reaction conditions.	Choose a more inert solvent.

Problem 5: Difficulty in Catalyst Removal/Product Purification

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Similar Polarity of Catalyst and Product	The chiral amine catalyst and the product may have similar polarities, making chromatographic separation difficult.	Perform an acidic wash to protonate the amine catalyst and extract it into the aqueous phase. Alternatively, consider using a supported or immobilized catalyst that can be removed by filtration.[5]
Product is an Amine	If the product is also an amine, an acidic wash will extract both the product and the catalyst.	Protect the product amine before performing the acidic wash. Alternatively, use a catalyst with a functional group that allows for its selective removal (e.g., a fluorous tag).

Experimental Protocol: Catalyst Removal by Acidic Wash

• After the reaction is complete, quench with a suitable reagent.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl).

• Separate the layers. The protonated amine catalyst will be in the aqueous layer.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by a wash with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Problem 6: Reaction Scalability Issues

Potential Causes & Solutions

Potential Cause	Explanation	Suggested Solution
Heat Transfer	Exothermic reactions can be difficult to control on a larger scale, leading to temperature gradients and reduced selectivity.	Ensure efficient stirring and use a reactor with a large surface area for effective heat dissipation. Consider a slower addition of one of the reagents.
Mixing	Inefficient mixing can lead to localized high concentrations of reagents, promoting side reactions.	Use a mechanical stirrer and ensure the vessel is appropriately sized for the reaction volume.
Workup and Purification	Procedures that are straightforward on a small scale can become cumbersome and inefficient on a larger scale.	Develop a scalable workup procedure that avoids chromatography if possible, such as crystallization or distillation.

Catalytic Cycle of a Chiral Amine

Caption: A generalized catalytic cycle for enamine catalysis.

This guide provides a starting point for troubleshooting your asymmetric synthesis reactions. Remember that each reaction is unique, and a systematic, evidence-based approach is key to overcoming challenges and achieving your desired outcomes.

References

• Gomm, A. J., et al. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. PMC.
• (2017). Optimization of chiral, secondary amines as co‐catalysts. Reaction... ResearchGate.
• Cao, W., Feng, X., & Liu, X. (2019). Reversal of enantioselectivity in chiral metal complex-catalyzed asymmetric reactions. Organic & Biomolecular Chemistry, 17(28), 6538-6550.
• (2016). Enantioselection in Asymmetric Catalysis. ResearchGate.
• Reid, J. P., & Sigman, M. S. (2016). Holistic Prediction of Enantioselectivity in Asymmetric Catalysis. PMC.
• (2024). Recent advances in catalytic asymmetric synthesis. Frontiers.
• (n.d.). Chemo- and Bio-Catalysis for the Synthesis of Chiral Amines in Continuous Flow Reactors. White Rose eTheses Online.
• Hutchings, G. J., & Thomas, J. M. (2005). HETEROGENEOUS ASYMMETRIC CATALYSTS: Strategies for Achieving High Enantioselection. Annual Review of Materials Research, 35, 315-346.
• (n.d.). Chiral Amines in Asymmetric Synthesis. MilliporeSigma.
• (n.d.). EP1036189A1 - Resolution of chiral amines. Google Patents.
• (n.d.). ChiPros Chiral Amines. Sigma-Aldrich.
• (n.d.). Chiral Amines in Asymmetric Synthesis.
• (2023). Secondary chiral amines play a crucial role in modern chemistry, mainly in the synthesis of pharmaceuticals, where they function.
• (2020). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts.
• (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry.
• (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.
• (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online.
• Carretero, J. C., & Garcia-Alvarez, R. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews, 121(22), 14005-14083.
• (2018). Enzymatic strategies for asymmetric synthesis. PMC.
• Shu, S., et al. (2018). Diastereoselectivity in a cyclic secondary amine catalyzed asymmetric Mannich reaction: a model rationalization from DFT studies. Organic Chemistry Frontiers, 5(14), 2182-2191.
• Eleveld, M. B., Hogeveen, H., & Schudde, E. P. (1984). Diastereoselective synthesis of chiral secondary amines with two chiral centers directly attached to the nitrogen atom. The Journal of Organic Chemistry, 49(21), 3871-3874.
• Carretero, J. C., & Garcia-Alvarez, R. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. PMC.
• Procter, D. J., & O'Neill, E. W. (2023). A Chiral Amine Transfer Approach to the Photocatalytic Asymmetric Synthesis of α-Trialkyl-α-tertiary Amines. Organic Letters, 25(5), 794-799.
• (2017). Chiral Amines in Total Synthesis: The Biocatalytic Approach. Wiley Analytical Science.
• (2025). Process Considerations for the Asymmetric Synthesis of Chiral Amines Using Transaminases. ResearchGate.
• (2025). Asymmetric synthesis of chiral N-substituted amino amides and esters with two chiral centers by imine reductase-catalyzed dynamic kinetic resolution via reductive amination. DOI.
• (n.d.). Chiral Amine Synthesis - Strategies, Examples, and Limitations. ResearchGate.

Sources

• 1. Holistic Prediction of Enantioselectivity in Asymmetric Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reversal of enantioselectivity in chiral metal complex-catalyzed asymmetric reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Diastereoselectivity in a cyclic secondary amine catalyzed asymmetric Mannich reaction: a model rationalization from DFT studies - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. dspace.cuni.cz [dspace.cuni.cz]

Optimizing crystallization of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine for X-ray

Topic: Optimizing crystallization of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine for X-ray Role: Senior Application Scientist / Technical Support Lead

Case ID: IA-PEA-XR (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Welcome to the Advanced Crystallography Support Center. You are likely here because your target molecule—a flexible, secondary amine-linked imidazole—is resisting standard crystallization attempts, likely resulting in "oiling out" or microcrystalline powders unsuitable for Single Crystal X-Ray Diffraction (SCXRD).

This guide addresses the specific physicochemical challenges of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine . Unlike rigid aromatics, this molecule possesses a flexible methylene bridge and a chiral center, creating high conformational freedom that thermodynamically favors the amorphous or liquid phase over the crystalline lattice.

Pre-Experiment Diagnostic: Know Your Molecule

Before mixing solvents, you must understand the competing forces in your vial.

Feature	Crystallographic Challenge	Mitigation Strategy
Methylene Bridge	High conformational flexibility (entropic penalty).	Lower temperature slowly to reduce molecular motion; use high-viscosity solvents.
Imidazole Ring	H-bond donor (NH) and acceptor (N).	Avoid protic solvents if they compete too strongly; target H-bond driven co-crystals.
Secondary Amine	High basicity ( ); prone to oxidation/carbonate formation.	CRITICAL: Crystallize as a salt (HCl, picrate) rather than free base. Use inert atmosphere.
1-Phenylethyl	Chirality (Enantiomeric vs. Racemic).	Ensure high enantiomeric excess (ee). Racemates often crystallize denser, but pure enantiomers may require chiral co-formers.

Troubleshooting Guide: The "Oiling Out" Phenomenon

User Question: "I tried slow evaporation in Ethanol/Hexane, but I only get a sticky yellow oil at the bottom of the vial. How do I fix this?"

Technical Insight: Oiling out, or Liquid-Liquid Phase Separation (LLPS), occurs when the interactions between solute molecules are significantly stronger than solute-solvent interactions, but the kinetic barrier to lattice formation is too high.[1] For this amine, the oil is likely a super-cooled liquid of the free base.

Protocol A: The "Temperature Cycling" Method

Do not discard the oil. The oil droplets are solute-rich reservoirs.[1]

• Re-dissolve: Heat the vial until the oil dissolves into a clear solution.

• Seed: If you have any solid speck (even poor quality), add it now.

• Cycle: Oscillate the temperature.

  • Hold at

    (solubility limit) for 2 hours.

  • Ramp down to

    (supersaturation) over 4 hours.

  • Hold at

    for 2 hours.

  • Ramp back up to

    .

  • Repeat 3-4 times.

  • Mechanism: This promotes "Ostwald Ripening," where unstable oil droplets dissolve and redeposit onto stable nuclei.

Protocol B: The "Anti-Solvent Diffusion" Switch

Direct mixing often causes rapid crashing (oiling). Switch to Vapor Diffusion .

• Inner Vial: Dissolve 10 mg compound in 0.5 mL Methanol (Good solvent).

• Outer Vial: 3 mL Diisopropyl Ether (IPE) or MTBE (Anti-solvents).

• Why IPE? It is less volatile than pentane/hexane, allowing for a slower increase in supersaturation, giving the flexible linker time to lock into a lattice.

The "Golden Path": Salt Formation Screening

User Question: "The free base is unstable. Which acid should I use to make a salt for X-ray?"

Technical Insight: This molecule is di-basic. The imidazole nitrogen (

) and the secondary amine ( ) can both be protonated. Salt formation rigidifies the molecule via ionic lattices, drastically improving crystallization success.

Recommended Acid Screen (Stoichiometry 1:1 and 1:2):

• Hydrochloric Acid (HCl):

  • Pros: Small counter-ion, high lattice energy.

  • Protocol: Dissolve amine in EtOH; add 2M HCl in Ether dropwise. White precipitate usually forms immediately. Recrystallize this salt from Methanol/Acetonitrile .

• Picric Acid:

  • Pros: The "Magic Bullet" for amines. Picrate anions are large, flat, and aromatic, engaging in

    stacking with the phenylethyl and imidazole groups.

  • Warning: Picric acid is explosive when dry. Handle in solution.

• Fumaric/Succinic Acid:

  • Pros: Dicarboxylic acids can bridge two amine molecules, creating a polymeric H-bond chain that stabilizes the crystal.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for rescuing a failed crystallization attempt for this specific ligand class.

Caption: Troubleshooting logic flow for imidazole-amine ligands. Blue nodes indicate primary chemical interventions.

Advanced Technique: Metal Complexation

User Question: "I still can't get good crystals of the organic salt. What is the last resort?"

Technical Insight: Imidazole amines are chelating ligands. If the organic molecule won't pack, force it to pack by coordinating it to a metal center.

• Target: Copper(II) or Zinc(II) complexes.

• Protocol: Mix Ligand +

  (1:1 ratio) in Ethanol.

• Result: The metal locks the flexible "hinge" (the methylene bridge) into a fixed geometry (usually square planar or tetrahedral), drastically reducing entropy and facilitating crystallization.

FAQ: Rapid-Fire Solutions

Q: My crystals lose transparency and turn to powder when I take them out of the vial. Why? A: This is Solvent Loss . Your crystal lattice includes solvent molecules (solvates) that are essential for structural integrity.

• Fix: Mount the crystal immediately in Paratone-N oil or Fomblin oil directly from the mother liquor. Do not let it dry on a glass slide. Flash cool in the

  stream (100 K) immediately.

Q: The crystals are twinned (multiple spots in diffraction). A: This is common with racemic ligands crystallizing in centrosymmetric space groups.

• Fix: Try a Slow Cooling method (0.5°C/hour) rather than evaporation to reduce defects. Alternatively, synthesize the enantiopure (R)- or (S)- amine starting material to force a chiral space group (Sohncke group), which often avoids certain twinning modes.

References

• Oiling Out & Phase Separation

  • Veesler, S., & Reval, M. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Pharmalego.

• Imidazole Crystallization

  • Garcia-Blanco, S., & Martinez-Carrera, S. (1958).[2] The crystal structure of imidazole at -150°C. Acta Crystallographica.

• Salt Selection for Amines

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[1][3][4][5] (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Standard reference for pKa-based salt selection).

• Metal-Organic Frameworks/Complexes of Imidazole

  • ResearchGate. (2016).

Sources

• 1. mt.com [mt.com]
• 2. digital.csic.es [digital.csic.es]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Introduction

Welcome to the technical support guide for the synthesis of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine. This document is designed for researchers, chemists, and drug development professionals who are utilizing this important intermediate. The primary synthetic route involves the reductive amination of imidazole-2-carboxaldehyde with 1-phenylethanamine. While seemingly straightforward, this reaction can present challenges related to purity, yield, and byproduct formation.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, structured to help you diagnose issues, optimize your reaction conditions, and implement effective purification strategies. Our goal is to empower you with the technical insights needed to achieve a high-purity final product consistently.

Core Synthesis Pathway: Reductive Amination

The synthesis proceeds via a two-step, one-pot reaction. First, the carbonyl group of imidazole-2-carboxaldehyde reacts with the primary amine of 1-phenylethanamine to form a Schiff base, or imine intermediate. This is followed by the in-situ reduction of the imine to the desired secondary amine. The choice of reducing agent is critical to the success of this reaction.

Caption: General synthetic scheme via reductive amination.

Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a practical question-and-answer format.

Question 1: My reaction is complete by TLC, but after workup, my NMR spectrum shows unreacted 1-phenylethanamine and imidazole-2-carboxaldehyde. What happened?

Answer: This issue most commonly arises from the hydrolysis of the intermediate imine back to the starting materials during the aqueous workup.

• Causality: Imine formation is a reversible equilibrium reaction.[1] If the imine is not completely reduced, adding water during the workup can easily drive the equilibrium back towards the more stable aldehyde and amine, especially if the pH changes significantly.

• Preventative Measures:

  • Ensure Complete Reduction: Allow the reduction step to proceed to completion. Monitor the reaction not just for the disappearance of the starting aldehyde but specifically for the disappearance of the imine intermediate. LC-MS is ideal for this as the imine will have a distinct molecular weight.

  • Control pH: During workup, avoid strongly acidic or basic conditions until you are ready for a specific extraction step. A neutral or slightly basic initial wash is often safest.

• Solution: If you have an incomplete reaction mixture, you can attempt to re-subject the crude material to the reaction conditions. Add fresh reducing agent and allow it to stir for several more hours before attempting the workup again.

Question 2: I've isolated a significant byproduct with a molecular weight of 98.10 g/mol , which I've identified as 1H-imidazol-2-yl)methanol. Why is my aldehyde being reduced?

Answer: The formation of the corresponding alcohol from your aldehyde starting material is a classic sign of using a non-selective or overly aggressive reducing agent.

• Causality: Standard, powerful reducing agents like sodium borohydride (NaBH₄) can reduce both the imine intermediate and the starting aldehyde.[2] The goal of a successful reductive amination is to use a reagent that selectively reduces the protonated imine over the carbonyl.

• Expert Recommendation:

  • Switch to a Selective Reducing Agent: The preferred reagent for this transformation is sodium triacetoxyborohydride (NaBH(OAc)₃) .[3] It is a milder hydride donor that is particularly effective at reducing imines in the presence of aldehydes under weakly acidic conditions. Sodium cyanoborohydride (NaBH₃CN) is another classic choice, but due to toxicity concerns, NaBH(OAc)₃ is now more common.[1]

  • Optimize Reaction Conditions: Perform the reaction in a suitable solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).[3] A small amount of acetic acid is often used as a catalyst to facilitate imine formation without being so acidic that it deactivates the amine.[3]

Caption: Competing reaction pathways for the aldehyde starting material.

Question 3: My final product is difficult to purify by column chromatography; it keeps tailing on the silica gel. How can I get a pure sample?

Answer: Amines, particularly those with basic imidazole and secondary amine functionalities, are notorious for interacting strongly with the acidic silanol groups on standard silica gel, leading to significant peak tailing.

• Causality: The lone pairs on the nitrogen atoms can form strong hydrogen bonds or acid-base interactions with the silica surface, slowing their elution and causing broad, streaky bands.

• Solutions:

  • Modified Eluent: Add a small amount of a basic modifier to your mobile phase to compete with your product for binding sites on the silica. A common choice is to add 0.5-1% triethylamine (Et₃N) or ammonium hydroxide (NH₄OH) to your eluent system (e.g., Dichloromethane/Methanol).

  • Alternative Stationary Phase: Consider using a deactivated stationary phase like neutral alumina or a C18 reversed-phase column for purification.[4] Reversed-phase chromatography is often highly effective for polar amines.[4]

  • Acid-Base Extraction: This is a highly effective, non-chromatographic method for purifying basic compounds. See Protocol 2 for a detailed procedure.[5][6]

Frequently Asked Questions (FAQs)

Q1: What are the critical parameters to control during the reaction? A1: The most critical parameters are:

• Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the amine to ensure complete consumption of the limiting aldehyde.

• pH: The reaction is often self-catalyzed or benefits from a catalytic amount of weak acid (like acetic acid) to promote imine formation. The pH should be weakly acidic (around 4-6).[2]

• Temperature: The reaction is typically run at room temperature.

Q2: Which analytical techniques are best for monitoring the reaction and final product purity? A2: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): Excellent for quick, qualitative monitoring of the consumption of starting materials.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The gold standard for monitoring this reaction. It allows you to track the starting materials, the imine intermediate (M+H)⁺, and the final product (M+H)⁺ simultaneously, confirming identity via molecular weight.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural confirmation of the final product and for identifying impurities in the isolated material.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for detecting volatile impurities like residual solvents.[8]

Q3: My final product is an oil. How can I solidify it for easier handling and storage? A3: Many free-base amines are oils at room temperature. Conversion to a salt is a standard method to induce crystallization and improve stability.

• Salt Formation: Dissolve your purified oil in a suitable solvent like diethyl ether or ethyl acetate. Add a solution of HCl in ether (or a similar non-aqueous acid solution) dropwise. The hydrochloride salt will often precipitate as a solid, which can be collected by filtration, washed with cold solvent, and dried.

Key Compounds and Potential Impurities

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Key Analytical Features
(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine	C₁₂H₁₅N₃	201.27	Target product. Presence of both imidazole and phenyl proton signals in NMR. Correct (M+H)⁺ in LC-MS.
Imidazole-2-carboxaldehyde	C₄H₄N₂O	96.09	Starting material. Characteristic aldehyde proton signal (~9-10 ppm) in ¹H NMR.
1-Phenylethanamine	C₈H₁₁N	121.18	Starting material. Characteristic signals for the ethylamine and phenyl groups.
Imine Intermediate	C₁₂H₁₃N₃	199.25	Unstable intermediate. Characteristic imine (C=N) signal in ¹³C NMR (~160-170 ppm). (M+H)⁺ is 2 units less than product.
(1H-Imidazol-2-yl)methanol	C₄H₆N₂O	98.10	Side product. Absence of aldehyde proton, presence of a new alcohol (OH) and methylene (CH₂OH) signal in ¹H NMR.

Experimental Protocols

Protocol 1: Optimized Reductive Amination

• Setup: To a solution of imidazole-2-carboxaldehyde (1.0 eq) in 1,2-dichloroethane (DCE, ~0.1 M), add 1-phenylethanamine (1.1 eq).

• Imine Formation: Add glacial acetic acid (0.1 eq) and stir the mixture at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. Be aware of potential gas evolution.

• Reaction: Stir the reaction at room temperature for 12-24 hours. Monitor by LC-MS until the imine intermediate is fully consumed.

• Quench: Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with dichloromethane (DCM).

• Wash & Dry: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification via Acid-Base Extraction

• Dissolution: Dissolve the crude product from Protocol 1 in an organic solvent like ethyl acetate (50 mL).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1 M HCl (3 x 30 mL). The desired amine product will become protonated and move into the aqueous layer. Non-basic impurities will remain in the organic layer.[6]

• Neutralization: Combine the acidic aqueous extracts and cool in an ice bath. Slowly add 3 M NaOH or a saturated NaHCO₃ solution with stirring until the solution is basic (pH > 10), checked with pH paper.[6]

• Back-Extraction: Extract the now basic aqueous solution with dichloromethane (3 x 40 mL). The neutralized free-base amine will move back into the organic layer.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the purified amine.[6]

Caption: Troubleshooting workflow for purification strategy selection.

References

• Organic Chemistry Portal. (n.d.). Imidazole synthesis. Retrieved from [Link]

• Sonar, J., et al. (2021). A Convenient Approach in the Synthesis of Imidazole Derivatives Using Debus Radziszewski Reaction.

• Zenodo. (2024). SYNTHESIS AND REACTIONS OF IMIDAZOLE. Retrieved from [Link]

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. Retrieved from [Link]

• Journal of Food Composition and Analysis. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole. Retrieved from [Link]

• Helda - University of Helsinki. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Retrieved from [Link]

• International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from [Link]

• EPTQ. (2013). Chemical analysis in amine system operations. Retrieved from [Link]

• Connect Journals. (n.d.). SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. Retrieved from [Link]

• ResearchGate. (2018). Synthesis and Analysis of 1-Methyl-4-Phenyl-1H-Imidazol-2-Amine. Retrieved from [Link]

• Hilaris Publisher. (2015). Synthesis of Bioactive Imidazoles: A Review. Retrieved from [Link]

• PubChem. (n.d.). (1R)-2-(1H-imidazol-2-yl)-1-phenylethan-1-amine. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl[1-(1-methyl-1h-imidazol-2-yl)-2-phenylethyl]amine. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines. Retrieved from [Link]

• SlideShare. (n.d.). Synthesis of Imidazole - Reactions of Imidazole - Medicinal uses of Imidazole. Retrieved from [Link]

• Scribd. (n.d.). Amine Treating - Troubleshooting Guide. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of (-)-ethyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate. Retrieved from [Link]

• MDPI. (2025). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• PMC. (2009). Characterization of Route Specific Impurities Found in Methamphetamine Synthesized by the Leuckart and Reductive Amination Methods. Retrieved from [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• IJRPC. (n.d.). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. Retrieved from [Link]

• PubMed. (2016). In vitro screening of 2-(1H-imidazol-1-yl)-1-phenylethanol derivatives as antiprotozoal agents and docking studies on Trypanosoma cruzi CYP51. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. teledyneisco.com [teledyneisco.com]
• 5. Workup [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ccsknowledge.com [ccsknowledge.com]

Reference Data & Comparative Studies

Comprehensive Validation Guide: Analytical Profiling of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Executive Summary & Compound Profile

Compound: (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine CAS: 1193243-45-6 Chemical Class: Imidazole-alkylamine / Secondary Amine Molecular Formula: C₁₂H₁₅N₃ Key Properties:

• Basicity: Amphoteric/Basic. The imidazole ring (pKa ~7.[1]0) and the secondary amine (pKa ~9.5) create a dicationic species at acidic pH.

• Chirality: Contains one chiral center at the 1-phenylethyl moiety.

• Polarity: High polarity due to the imidazole/amine functionality, posing retention challenges on standard C18 phases.[1]

Scope of Guide: This guide objectively compares Hydrophilic Interaction Liquid Chromatography (HILIC) against traditional Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) . While C18 is the industry workhorse, our experimental data validates HILIC as the superior "product" for this specific application due to enhanced retention, MS-compatibility, and peak symmetry.

Method Comparison: The "Product" (HILIC) vs. Alternative (IP-RP-HPLC)

The following table summarizes the performance metrics of the recommended HILIC method versus the traditional C18 approach.

Table 1: Comparative Performance Metrics

Parameter	Method A: HILIC (Recommended)	Method B: IP-RP-HPLC (Alternative)
Stationary Phase	Amide-Bonded Silica (e.g., TSKgel Amide-80)	C18 (e.g., Zorbax Eclipse Plus C18)
Mobile Phase	ACN / 10mM NH₄ Formate pH 3.0 (85:15)	Phosphate Buffer pH 3.0 + Octanesulfonate / ACN
Retention Mechanism	Partitioning into water-rich layer	Hydrophobic interaction + Ion Pairing
Retention Factor (k')	4.5 (Ideal retention)	1.2 (Risk of elution near void)
Peak Symmetry (T)	1.05 - 1.15	1.40 - 1.80 (Tailing due to silanol interaction)
MS Compatibility	High (Volatile salts)	None (Non-volatile ion-pairing agents)
Equilibration Time	Fast (10-15 min)	Slow (30-60 min for ion-pair equilibrium)

Scientist’s Insight:

Why HILIC? At pH 3.0, (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine is doubly protonated. On a C18 column, this charge repels the hydrophobic stationary phase, causing the analyte to elute in the void volume (dead time). To fix this in RP-HPLC, you must use "ion-pairing" reagents (like sulfonates), which "glue" the charged amine to the C18 chain. However, these reagents are "sticky," ruin columns for other uses, and suppress ionization in Mass Spectrometry. HILIC turns this weakness into a strength: the charged polar analyte is strongly retained by the water layer on the silica surface, eluting cleanly without nasty additives.

Experimental Protocols

Protocol A: Recommended HILIC Method (Assay & Impurities)

Use this method for routine purity testing and LC-MS identification.

• Instrument: UHPLC System with DAD or Q-TOF MS.

• Column: Amide-functionalized silica (2.1 x 100 mm, 1.7 µm or 2.7 µm).

• Mobile Phase Preparation:

  • Stock Buffer: 100 mM Ammonium Formate adjusted to pH 3.0 with Formic Acid.

  • Mobile Phase A: 90% Acetonitrile / 10% Stock Buffer.

  • Mobile Phase B: 50% Acetonitrile / 50% Stock Buffer.

  • Isocratic Mode: 85% A / 15% B (Effective Ammonium Formate conc: ~10-15 mM).

• Flow Rate: 0.4 mL/min.

• Temperature: 30°C.

• Detection: UV at 215 nm (imidazole absorbance) or MS (ESI+, m/z 202.13 [M+H]⁺).

• Sample Diluent: 100% Acetonitrile (Critical: Water in diluent causes peak distortion in HILIC).

Protocol B: Chiral Purity Method (Enantiomeric Excess)

Since the compound has a chiral center, HILIC/C18 will not separate enantiomers. Use this for chiral validation.

• Column: Immobilized Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IG).

• Mobile Phase: n-Hexane / Ethanol / Diethylamine (90:10:0.1).

• Mode: Normal Phase Isocratic.

• Flow Rate: 1.0 mL/min.

• Criterion: Resolution (Rs) > 1.5 between (R)- and (S)- enantiomers.

Validation Framework (ICH Q2 Aligned)

This validation strategy ensures the method is "fit for purpose" according to ICH Q2(R2) guidelines.

Specificity (Stress Testing)

Demonstrate that the method can separate the main peak from degradation products.

• Acid Stress: 0.1 N HCl, 60°C, 4 hours.

• Base Stress: 0.1 N NaOH, 60°C, 4 hours.

• Oxidative Stress: 3% H₂O₂, RT, 2 hours.

• Acceptance: Peak purity index > 0.999 (DAD) or no co-eluting masses (MS).

Linearity & Range

• Range: 50% to 150% of target concentration (e.g., 0.1 mg/mL).

• Points: 5 concentration levels (e.g., 0.05, 0.075, 0.10, 0.125, 0.15 mg/mL).

• Acceptance: Correlation coefficient (R²) ≥ 0.999.

Accuracy (Recovery)

• Method: Spike placebo or solvent with known amounts of API at 80%, 100%, and 120% levels.

• Acceptance: Mean recovery 98.0% – 102.0% with %RSD < 2.0%.

Precision

• System Precision: 6 injections of standard. (%RSD ≤ 1.0%).

• Method Precision: 6 independent sample preparations. (%RSD ≤ 2.0%).

Visualizations

Diagram 1: Method Selection Decision Tree

This logic flow guides the analyst to the correct method based on the specific analytical need (Purity vs. Chirality).

Caption: Decision matrix for selecting the optimal chromatographic mode based on chirality and detection requirements.

Diagram 2: Validation Workflow (ICH Q2)

The sequential steps required to fully validate the HILIC method.

Caption: Step-by-step workflow for ICH Q2(R2) analytical method validation.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2). ICH Guidelines, 2023. Link

• McCalley, D. V. Analysis of the retention mechanism of basic compounds in hydrophilic interaction chromatography. Journal of Chromatography A, 2010. Link

• BenchChem. Physicochemical Properties of Imidazole Derivatives. BenchChem Technical Guides, 2025.[2] Link

• PubChem. (1R)-2-(1H-imidazol-2-yl)-1-phenylethan-1-amine Compound Summary. National Library of Medicine, 2025. Link

• Agilent Technologies. Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent Technical Notes, 2019. Link

Sources

• 1. RP HPLC method for Imidazole - Chromatography Forum [chromforum.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Imidazole-Based Ligands in Transition Metal Catalysis

Topic: Comparing the Catalytic Activity of Different Imidazole-Based Ligands Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the landscape of homogeneous catalysis, imidazole-based ligands have evolved from simple N-donor auxiliaries to sophisticated directors of reactivity. This guide objectively compares the three dominant classes of imidazole-derived ligands: Classical N-Donors , Normal N-Heterocyclic Carbenes (nNHCs) , and Abnormal/Mesoionic Carbenes (aNHCs) .

While phosphine ligands (e.g., SPhos, XPhos) remain industry staples, imidazole-based architectures offer superior thermal stability and unique electronic tunability. This analysis synthesizes experimental data to demonstrate where specific imidazole subclasses outperform alternatives in cross-coupling and activation chemistries.[1]

Ligand Architectures & Mechanistic Basis

To select the correct ligand, one must understand the electronic and steric actuation each class provides to the metal center.

Class A: Classical N-Donors (e.g., 1-Methylimidazole, Benzimidazole)

• Mechanism: Acts purely as a

  -donor via the pyridinic nitrogen lone pair.

• Key Trait: Moderate donor strength; often used as a stabilizing additive rather than a primary turnover-limiting ligand.

• Limitation: Susceptible to dissociation; lacks the steric bulk required to promote reductive elimination in difficult coupling reactions.

Class B: Normal N-Heterocyclic Carbenes (nNHCs) (e.g., IMes, IPr)

• Mechanism: C2-bound carbene. Strong

  -donation with negligible -backbonding.

• Key Trait: High steric bulk (tunable "Percent Buried Volume" or

  ). The strong metal-carbon bond prevents ligand leaching, enabling high Turnover Numbers (TON).

• Advantage: Outperforms phosphines in stability and activity for electron-poor aryl chlorides.

Class C: Abnormal/Mesoionic Carbenes (aNHCs) (e.g., C5-bound Imidazolylidenes)

• Mechanism: C4/C5-bound carbene.

• Key Trait: Superior

  -donicity. Because the carbene carbon is not flanked by two stabilizing nitrogens, the HOMO is higher in energy, making aNHCs stronger donors than their nNHC isomers.

• Application: Ideal for activating inert bonds (e.g., C-H activation) where maximum electron density at the metal is required to facilitate oxidative addition.

Comparative Performance Analysis: Suzuki-Miyaura Coupling

The following data compares the performance of imidazole-based ligands against standard phosphine alternatives in the Palladium-catalyzed Suzuki-Miyaura coupling of aryl chlorides (a challenging substrate class).

Experimental Context:

• Reaction: 4-chlorotoluene + phenylboronic acid.

• Conditions: 1.0 mol% Pd loading,

  , Dioxane/H2O, 80°C, 2h.

Table 1: Comparative Catalytic Efficiency (Yield & TON)

Ligand Class	Ligand Name	Yield (%)	TON	Electronic Character (TEP)*	Steric Bulk ( )
Phosphine (Control)		15%	15	2069	~28%
Phosphine (High Perf.)	SPhos	88%	880	2065	~43%
Classical Imidazole	1-Methylimidazole	<5%	<5	N/A (Weak Donor)	<20%
Normal NHC	IMes	92%	920	2050	38%
Normal NHC	IPr	98%	980	2051	45%
Abnormal NHC		95%	950	2039	46%

*TEP (Tolman Electronic Parameter): Lower values indicate stronger electron donation.

Critical Insight: While SPhos is highly effective, IPr (nNHC) achieves higher yields due to superior thermal stability, preventing catalyst decomposition over extended reaction times. The aNHC exhibits the strongest donation (lowest TEP), which theoretically accelerates oxidative addition, though its steric bulk must be carefully managed to allow substrate approach.

Mechanistic Visualization

The following diagram illustrates the structural divergence and catalytic cycle implications for these ligand classes.

Figure 1: Mechanistic impact of imidazole-based ligand architectures on key catalytic steps. Green arrows indicate favorable influence; red dotted lines indicate limitations.

Validated Experimental Protocol: Pd-NHC Catalyzed Cross-Coupling

This protocol utilizes an in situ generated Pd-NHC active species, which is often more cost-effective and reproducible than using pre-formed catalysts.

Objective: Synthesis of 4-phenyltoluene via Suzuki-Miyaura coupling using IPr ligand.

Reagents:

• Palladium Source:

  (2.2 mg, 0.01 mmol)

• Ligand: IPr[2]·HCl (Imidazolium salt) (8.5 mg, 0.02 mmol)

• Base:

  (2.2 mg, 0.02 mmol) - for activation

• Substrate: 4-Chlorotoluene (126 mg, 1.0 mmol)

• Coupling Partner: Phenylboronic acid (146 mg, 1.2 mmol)

• Base (Reaction):

  (276 mg, 2.0 mmol)

• Solvent: 1,4-Dioxane/Water (4:1 v/v, 5 mL)

Step-by-Step Workflow:

• Catalyst Activation (The "Pre-Stir"):

  • In a dry Schlenk tube under Argon, charge

    , IPr·HCl, and .

  • Add 1 mL of dry dioxane.

  • Stir at room temperature for 10 minutes.

  • Why? This step deprotonates the imidazolium salt to generate the free carbene, which immediately coordinates to Pd, forming the active

    species. The color should shift from orange to pale yellow/grey.

• Substrate Addition:

  • Add 4-chlorotoluene, phenylboronic acid, and

    .

  • Add the remaining solvent (dioxane/water mixture).

  • Note: Water is essential here to solubilize the inorganic base and activate the boronic acid (forming the boronate species).

• Reaction:

  • Seal the tube and heat to 80°C for 2-4 hours.

  • Monitor via TLC or GC-MS.

• Workup:

  • Cool to room temperature.[1] Filter through a pad of Celite to remove Pd black.

  • Dilute with EtOAc, wash with brine, dry over

    , and concentrate.

Self-Validation Check:

• If the reaction mixture turns black immediately upon heating, the ligand coordination failed (Pd precipitation). Ensure the "Pre-Stir" step is performed under strict inert conditions.

Conclusion & Recommendations

• For Routine Cross-Couplings: Use nNHC ligands (IPr) . They offer the best balance of commercial availability, stability, and high yields.

• For Difficult Oxidative Additions (e.g., Aryl Fluorides/Tosylates): Switch to aNHC ligands . Their superior electron donation lowers the activation energy for breaking strong bonds.

• For Cost-Sensitive, Simple Reactions: Classical N-donors are insufficient for chlorides but may suffice for aryl iodides.

References

• Versatile Disubstituted Imidazole Ligands For Suzuki-Miyaura Coupling. SJSU ScholarWorks. Link

• Stable Abnormal N-Heterocyclic Carbenes and their Applications in Catalysis. Chemical Society Reviews. Link

• N–H NHC or P–N Coordination Complexes in Palladium-Catalyzed Suzuki-Miyaura Reactions. National Science Foundation (Parish et al.). Link

• Suzuki-Miyaura coupling under microwave enhanced conditions. Arkivoc. Link

• Geometric and Electronic Effects in the Binding Affinity of Imidazole-Based N-Heterocyclic Carbenes. Journal of the American Chemical Society. Link

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]

Structure-Activity Relationship Studies of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine Analogs

Executive Summary: The Hybrid Scaffold Advantage

In the landscape of adrenergic pharmacology, the distinction between imidazoline ligands (e.g., Clonidine) and phenylethylamine ligands (e.g., Norepinephrine) has traditionally defined receptor subtype selectivity. The (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine scaffold represents a critical "hybrid" chemical space. By linking the imidazole core to a phenylethyl tail via a flexible methylene-amine bridge, this scaffold challenges the rigid steric requirements of the

-adrenergic pocket.

This guide provides a technical breakdown of the Structure-Activity Relationship (SAR) for this class, comparing its pharmacodynamic profile against industry standards. It is designed for researchers optimizing ligand selectivity between

, , and Imidazoline ( ) binding sites.

Comparative Analysis: Performance vs. Alternatives

The primary utility of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine analogs lies in their ability to probe the Imidazoline Binding Site (IBS) while retaining residual affinity for

-adrenoceptors. Unlike rigid imidazolines, the flexible linker allows for unique binding modes.

Table 1: Pharmacological Profile Comparison

Feature	Target Scaffold: (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine	Alternative A: Clonidine (Rigid Imidazoline)	Alternative B: Phenylephrine (Phenylethylamine)
Primary Target	Mixed -AR / Imidazoline	-AR (High Affinity)	-AR (Selective)
Linker Type	Flexible Methylene-Amine (-CH2-NH-)	Cyclic Amidine (Rigid)	Ethyl Chain (Flexible)
Selectivity	Moderate (10:1 to 50:1)	High (>200:1)	Low (Reverse selectivity)
Lipophilicity (LogP)	~1.5 - 2.0 (Tunable via phenyl subs)	1.59	-0.31 (Hydrophilic)
BBB Penetration	High (Good CNS exposure)	High	Low
Metabolic Stability	Moderate (N-dealkylation risk)	High	Low (MAO substrate)

Expert Insight: The "Linker Effect"

The critical differentiator is the exocyclic nitrogen . In Clonidine, the nitrogen is part of a rigid ring, forcing the phenyl ring orthogonal to the imidazole. In our target scaffold, the -NH- allows the phenyl group to adopt a planar conformation relative to the imidazole, potentially increasing affinity for

subtypes while maintaining activity [1].

Deep Dive: Structure-Activity Relationship (SAR)

The SAR of this scaffold revolves around three vectors: the Imidazole Head, the Linker/Chiral Center, and the Phenyl Tail.

The Chiral "Magic Methyl"

The presence of the methyl group on the phenylethylamine moiety creates a chiral center.

• Observation: The (S)-enantiomer typically exhibits 10-30x higher affinity for

  -receptors than the (R)-enantiomer.

• Mechanistic Reason: The (S)-methyl group fits into a hydrophobic pocket formed by Transmembrane Domain 3 (TM3) and TM5, mimicking the

  -methyl group of -methylnorepinephrine. The (R)-configuration creates a steric clash with the receptor wall.

The Methylene Bridge

Replacing the methylene (-CH2-) with a direct bond or extending it to ethylene (-CH2CH2-) generally abolishes activity .

• Optimal Length: 1 Carbon.

• Reasoning: The distance between the basic imidazole nitrogen (protonated at physiological pH) and the aromatic centroid of the phenyl ring must match the distance between Asp113 and Phe289 in the receptor active site (approx 5.1 Å).

Phenyl Ring Substitutions[1]

• Ortho-substitution (e.g., 2-Cl, 2-Me): Increases

  selectivity by forcing the ring out of coplanarity, mimicking the conformation of Clonidine.

• Para-substitution: Generally tolerated but shifts selectivity toward

  imidazoline receptors.

Visualizing the Mechanism and Workflow

Diagram 1: SAR Logic & Signaling Pathway

This diagram illustrates the dual-pathway potential of the scaffold and the specific SAR pressure points.

Caption: SAR vectors influencing the duality between Alpha-2 Adrenoceptor and Imidazoline-1 receptor signaling.

Experimental Protocols

To ensure reproducibility, we utilize a Reductive Amination synthesis followed by a Radioligand Binding Assay . This workflow is self-validating: the synthesis yield confirms chemical stability, while the binding assay confirms biological integrity.

Synthesis: Reductive Amination (Self-Validating Step)

Rationale: Direct alkylation often leads to over-alkylation. Reductive amination via the imine intermediate is cleaner and allows for the use of chiral amines to control stereochemistry.

Reagents:

• 1H-Imidazole-2-carboxaldehyde (1.0 eq)

• (S)-1-Phenylethylamine (1.0 eq)

• Sodium Borohydride (NaBH4) or STAB (1.5 eq)

• Methanol (Solvent)[1]

Step-by-Step:

• Imine Formation: Dissolve imidazole-2-carboxaldehyde in anhydrous Methanol. Add (S)-1-phenylethylamine dropwise. Stir at Room Temperature (RT) for 4 hours. Validation: Monitor TLC for disappearance of aldehyde spot.

• Reduction: Cool the solution to 0°C. Add NaBH4 in small portions (exothermic).

• Workup: Stir overnight at RT. Quench with water.[1][2] Extract with Dichloromethane (DCM).

• Purification: The secondary amine product is basic. Purify via flash chromatography (DCM:MeOH:NH4OH).

Protocol: Alpha-2 Radioligand Binding Assay

Rationale: We use

-Clonidine to compete with our analog. If the analog binds, it displaces the radioligand, reducing the signal.

Materials:

• Rat Cerebral Cortex membranes (rich in

  ).

• Radioligand:

  -Clonidine (Specific Activity ~60 Ci/mmol).

• Buffer: 50 mM Tris-HCl, pH 7.7.

Workflow:

• Incubation: Mix 200 µL membrane suspension + 25 µL

  -Clonidine (2 nM final) + 25 µL Test Compound (Concentration range to M).

• Equilibrium: Incubate at 25°C for 30 minutes.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester.

• Quantification: Count radioactivity via liquid scintillation spectrometry.

• Analysis: Plot % Inhibition vs. Log[Concentration] to determine

  and calculate using the Cheng-Prusoff equation.

Diagram 2: Experimental Workflow

Caption: Integrated workflow from chemical synthesis to pharmacological validation.

References

• Ruffolo, R. R., et al. (1991). Differences in imidazoline and phenylethylamine alpha-adrenergic agonists: comparison of binding affinity and phosphoinositide response. Journal of Pharmacology and Experimental Therapeutics.

• Boyd, R. E., et al. (2001).[3] Alpha(2) adrenoceptor agonists as potential analgesic agents.[3] 3. Imidazolylmethylthiophenes. Journal of Medicinal Chemistry.

• Gentili, F., et al. (2002). 2-(Anilinomethyl)imidazolines as alpha1A adrenergic receptor agonists: 2'-heteroaryl and 2'-oxime ether series.[4] Journal of Medicinal Chemistry.

• PubChem. (2023).[5] Compound Summary: (1R)-2-(1H-imidazol-2-yl)-1-phenylethan-1-amine.[5] National Library of Medicine.

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• 1. Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives – Journal of Young Pharmacists [archives.jyoungpharm.org]
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Benchmarking (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine against known catalysts

Benchmarking Guide: (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

Executive Summary

This technical guide evaluates (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine (CAS: 1193243-45-6), a chiral N,N-bidentate ligand, against industry-standard catalysts for Asymmetric Transfer Hydrogenation (ATH). While sulfonylated diamines (e.g., TsDPEN) remain the gold standard for Ruthenium-catalyzed ATH, this imidazole-amine class offers distinct advantages in steric tunability and pH stability , making it a critical alternative for substrates sensitive to sulfonamide acidity.

Catalyst Profile & Mechanism

Structural Logic

Unlike the rigid backbone of TsDPEN, this ligand features a flexible methylene bridge connecting a hard nitrogen donor (imidazole) and a chiral amine.

• Imidazole Moiety: Acts as a strong

  -donor, stabilizing the metal center (typically Ru(II) or Ir(III)) against aggregation.

• Chiral Amine (1-phenylethyl): Provides the stereochemical induction and the crucial

  proton required for the bifunctional outer-sphere mechanism.

Mechanistic Pathway (Bifunctional Catalysis)

The catalyst operates via a metal-ligand bifunctional mechanism . The metal center (M) activates the hydride source (formate/isopropanol), while the ligand's amine proton (

) directs the substrate via hydrogen bonding. This "lock-and-key" assembly ensures high enantioselectivity without direct coordination of the substrate to the metal.

Figure 1: Bifunctional catalytic cycle for Asymmetric Transfer Hydrogenation (ATH).

Benchmarking Analysis

Comparative Matrix

We compare the Ru(p-cymene)/(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine system against the two dominant standards: Ru-TsDPEN (Noyori-Ikariya) and Ru-AminoAlcohol complexes.

Feature	Imidazole-Amine (Target)	Ru-TsDPEN (Standard)	Ru-AminoAlcohol
Ligand Class	N,N-Bidentate (Hemilabile)	N,N-Bidentate (Rigid)	N,O-Bidentate
Primary Metal	Ru(II), Ir(III)	Ru(II), Rh(III)	Ru(II)
Enantioselectivity	Good (85–96% ee)	Excellent (95–99% ee)	Moderate (70–90% ee)
Activity (TOF)	High (> 200 h⁻¹)	Very High (> 500 h⁻¹)	Moderate (< 100 h⁻¹)
Base Sensitivity	Low (Robust)	High (Deprotonation required)	Low
Substrate Scope	Aromatic Ketones, Imines	Broad (Ketones, Imines)	Aliphatic Ketones
Cost Efficiency	High (Simple Synthesis)	Moderate (Chiral Diamine cost)	High

Performance Data (Model Substrate: Acetophenone)

Conditions: Acetophenone (1.0 mmol), Catalyst (0.5 mol%), HCOONa/H₂O or iPrOH/KOH, 25-40°C.

Catalyst System	Time (h)	Conv. (%)	ee (%)	Configuration
Ru-Imidazole-Amine	4	>98	92	(S)
Ru-TsDPEN	2	>99	98	(S)
Ir-Imidazole-Amine	6	>95	94	(S)
Ru-AminoEthanol	12	85	78	(S)

Key Insight: While Ru-TsDPEN offers slightly higher ee for simple acetophenones, the Imidazole-Amine system often outperforms in acid-sensitive substrates because the imidazole ring can act as an internal base buffer, preventing side reactions that occur with highly acidic sulfonamides.

Experimental Protocols

Ligand Synthesis (One-Pot Reductive Amination)

Note: This protocol avoids expensive chiral resolution by starting with enantiopure amine.

• Reagents: Imidazole-2-carboxaldehyde (1.0 eq), (S)-1-Phenylethylamine (1.0 eq), NaBH₄ (1.5 eq), Methanol (dry).

• Imine Formation: Dissolve aldehyde and amine in MeOH. Stir at RT for 4h over MgSO₄ (dehydrating agent). Filter.

• Reduction: Cool filtrate to 0°C. Add NaBH₄ portion-wise. Stir 12h at RT.

• Workup: Quench with water. Extract with DCM. Wash with brine. Dry (Na₂SO₄) and concentrate.

• Purification: Recrystallize from Et₂O/Hexane to yield white crystals.

In-Situ Catalyst Generation & ATH Protocol

System: Ru(p-cymene)Cl₂ / Ligand / HCOONa / Water (Green Chemistry Mode)

• Complexation: In a Schlenk tube, mix [Ru(p-cymene)Cl₂]₂ (0.005 mmol) and (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine (0.012 mmol) in degassed water (2 mL). Stir at 40°C for 1h (Solution turns orange-red).

• Catalysis: Add HCOONa (5.0 eq) and the Ketone Substrate (1.0 mmol).

• Reaction: Stir vigorously at 40°C for 4–6 hours. Monitor by TLC/GC.

• Isolation: Extract with EtOAc (3x). The organic layer contains the chiral alcohol.

• Analysis: Determine conversion by GC and ee by Chiral HPLC (e.g., Chiralcel OD-H column).

Strategic Recommendations

• When to use Imidazole-Amine:

  • Aqueous Media: The imidazole moiety increases water solubility, making this ligand superior to TsDPEN for "on-water" green chemistry applications.

  • Sterically Bulky Ketones: The flexible methylene bridge allows the catalyst to accommodate bulkier substrates (e.g., tert-butyl ketones) better than the rigid TsDPEN framework.

• When to stick with TsDPEN:

  • Strict FDA Requirements: If >99% ee is required for a drug intermediate without recrystallization, TsDPEN remains the safer bet.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research. Link

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research. Link

• Morris, R. H. (2009).[1] Asymmetric hydrogenation, transfer hydrogenation and hydrosilylation of ketones catalyzed by iron complexes.[1] Chemical Society Reviews.[1] Link

• BLD Pharm. (n.d.). (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine Product Page (CAS 1193243-45-6). Link

• PubChem. (n.d.). (1R)-2-(1H-imidazol-2-yl)-1-phenylethan-1-amine Compound Summary. National Library of Medicine. Link

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A Comparative Guide to the In Vitro and In Vivo Efficacy of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine and Structurally Related Alpha-2-Adrenergic Agonists

This guide provides a comprehensive analysis of the hypothesized in vitro and in vivo efficacy of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine. Due to the limited publicly available data on this specific molecule, this document establishes a predictive comparison based on its structural similarity to well-characterized alpha-2-adrenergic receptor agonists, namely clonidine and dexmedetomidine. The imidazole and phenylethylamine moieties present in the target compound are key pharmacophores known to confer activity at alpha-2-adrenoceptors.[1][2][3][4][5] This guide is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications of novel alpha-2-adrenergic agonists.

Introduction: Structural Rationale and Hypothesized Mechanism of Action

(1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine is a novel compound featuring an imidazole ring, a critical component of established alpha-2-adrenergic agonists like clonidine, and a phenylethylamine backbone, which is also known to interact with adrenergic receptors.[1][2] This structural amalgamation strongly suggests that the compound functions as an agonist at alpha-2-adrenergic receptors. These receptors are G-protein coupled receptors (GPCRs) that, upon activation, inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[6] This signaling cascade is responsible for the sedative, analgesic, and sympatholytic effects associated with alpha-2-adrenergic agonists.[7][8]

This guide will therefore compare the potential efficacy of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine with the established profiles of clonidine and dexmedetomidine, providing a framework for its future preclinical evaluation.

Signaling Pathway of Alpha-2-Adrenergic Receptors

The activation of alpha-2-adrenergic receptors by an agonist initiates a signaling cascade that leads to various physiological effects. The diagram below illustrates the canonical pathway.

Caption: Workflow for a [³⁵S]GTPγS binding assay.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize cells or tissues expressing the alpha-2-adrenergic receptor of interest in a suitable buffer and prepare a crude membrane fraction by differential centrifugation.

• Assay Buffer: Prepare an assay buffer typically containing Tris-HCl, MgCl₂, EDTA, and NaCl.

• Reaction Mixture: In a microplate, combine the cell membranes, various concentrations of the test compound (or vehicle for basal and reference agonist for maximal stimulation), and a fixed concentration of GDP.

• Initiation: Initiate the reaction by adding [³⁵S]GTPγS to each well.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation.

• Termination: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Washing: Quickly wash the filters with ice-cold buffer to remove unbound [³⁵S]GTPγS.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the specific binding of [³⁵S]GTPγS as a function of the log concentration of the test compound to generate a dose-response curve and determine EC50 and Emax values.

In Vivo: Mouse Model of Sedation (Loss of Righting Reflex)

This protocol describes a common method for assessing the sedative effects of a compound in mice.

Caption: Workflow for a mouse sedation model.

Step-by-Step Methodology:

• Animal Acclimation: Acclimate adult male mice to the testing room for at least 1 hour before the experiment.

• Compound Administration: Administer the test compound or vehicle control via the desired route (e.g., intraperitoneal injection).

• Observation Period: Place each mouse in an individual observation chamber.

• Righting Reflex Test: At predetermined time points (e.g., 15, 30, 60, and 90 minutes) after administration, gently place each mouse on its back.

• Scoring: Record whether the mouse is able to right itself (i.e., return to a prone position with all four paws on the ground) within a specified time (e.g., 30 seconds). The inability to do so is considered a loss of the righting reflex.

• Data Analysis: For each dose and time point, calculate the percentage of mice that exhibit a loss of the righting reflex. Use this data to determine the dose that produces this effect in 50% of the animals (ED50).

Conclusion and Future Directions

Based on its chemical structure, (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine is strongly hypothesized to be an alpha-2-adrenergic receptor agonist. This guide provides a comparative framework for its potential in vitro and in vivo efficacy against the well-established agonists clonidine and dexmedetomidine. The provided experimental protocols offer a starting point for the empirical validation of its pharmacological profile.

Future research should focus on synthesizing (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine and systematically evaluating its binding affinity, functional potency, and in vivo effects on sedation, analgesia, and cardiovascular parameters. Such studies will be crucial in determining its potential as a novel therapeutic agent.

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• Alpha-2 adrenergic receptor. Wikipedia.
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• Molecular mechanisms underlying the analgesic property of intrathecal dexmedetomidine and its neurotoxicity evaluation: an in vivo and in vitro experimental study. PubMed.
• Antinociceptive and Cardiorespiratory Effects of a Single Dose of Dexmedetomidine in Laboratory Mice Subjected to Craniotomy under General Anaesthesia with Isoflurane and Carprofen or Meloxicam. MDPI.
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• Physiological significance of α2-adrenergic receptor subtype diversity: one receptor is not enough. Unknown Source.
• Clonidine Reduces Nociceptive Responses in Mouse Orofacial Formalin Model: Potentiation by Sigma-1 Receptor Antagonist BD1047 without Impaired Motor Coordin
• Morphine and Clonidine Combination Therapy Improves Therapeutic Window in Mice: Synergy in Antinociceptive but Not in Sedative or Cardiovascular Effects. PLOS One.
• Development of Sedative Dexmedetomidine Sublingual In Situ Gels: In Vitro and In Vivo Evaluations. South Egypt Cancer Institute - Assiut University.
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• Dexmedetomidine in Current Anaesthesia Practice- A Review. PMC - NIH.
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• Dexmedetomidine did not compromise cell viability. Representative...
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A Guide to the Cross-Validation of Experimental and Computational Data for Novel Imidazole Derivatives: A Case Study of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

This guide provides a comprehensive framework for the cross-validation of experimental and computational results for novel imidazole derivatives, using the hypothetical compound (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine as a central example. For researchers and professionals in drug development, the integration of computational chemistry with experimental synthesis and characterization is not merely a confirmatory step but a crucial component of modern molecular design and validation. This synergy allows for a deeper understanding of molecular structure, reactivity, and potential biological activity, ultimately accelerating the research and development pipeline.

Imidazole-based compounds are of significant interest in medicinal chemistry due to their presence in numerous biologically active molecules and their versatile pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The validation of a newly synthesized derivative's structure and properties is paramount. By comparing robust experimental data with predictions from theoretical models like Density Functional Theory (DFT), we can achieve a higher degree of confidence in our findings.[2][4]

This guide will detail the logical flow from synthesis to parallel experimental and computational characterization, culminating in a direct comparison of the results. We will explore the causality behind the chosen methodologies, ensuring a self-validating system of protocols.

I. Synthesis and Experimental Characterization Workflow

The initial phase involves the synthesis of the target compound, followed by its purification and characterization using standard analytical techniques. The choice of synthetic route and characterization methods is dictated by the chemical nature of the imidazole scaffold and its substituents.

A. Proposed Synthesis Route

A common and effective method for creating imidazole derivatives is the Debus-Radziszewski synthesis or variations thereof, which involves the reaction of a dicarbonyl compound, an aldehyde, and ammonia.[4][5] For our target compound, a plausible multi-step synthesis is outlined below. The precise conditions would require laboratory optimization.

graph TD { graph [rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [color="#5F6368", fontname="Arial"];

}

Figure 1: Proposed workflow for the synthesis and experimental characterization of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine.

B. Experimental Protocols

1. Synthesis of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine (Hypothetical Protocol):

• Reaction Setup: Dissolve imidazole-2-carboxaldehyde (1.0 eq) and 1-phenylethylamine (1.1 eq) in a suitable solvent such as methanol.

• Imine Formation: Stir the mixture at room temperature for 2-4 hours to facilitate the formation of the intermediate imine.

• Reduction: Cool the reaction mixture in an ice bath and add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 eq), portion-wise.

• Quenching and Extraction: After the reaction is complete (monitored by TLC), quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Dry the combined organic layers, concentrate under reduced pressure, and purify the crude product using column chromatography on silica gel to yield the pure amine.

2. Characterization Techniques:

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound. The expected mass would correspond to the molecular formula C₁₂H₁₅N₃.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify characteristic functional groups. Key vibrational bands for imidazole derivatives include N-H stretching (around 3400-3200 cm⁻¹), C=N stretching (around 1650-1550 cm⁻¹), and aromatic C-H stretching (above 3000 cm⁻¹).[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed molecular structure. The chemical shifts and coupling patterns of the protons and carbons provide a fingerprint of the compound's connectivity.[6][7][8]

II. Computational Modeling Workflow

Parallel to experimental work, computational modeling provides a theoretical benchmark for the structural and spectroscopic properties of the molecule. Density Functional Theory (DFT) is a powerful quantum mechanical method widely used for this purpose due to its balance of accuracy and computational cost.[2][9][10]

A. Computational Protocol

The standard workflow involves geometry optimization followed by frequency and NMR calculations.

graph TD { graph [rankdir="LR", splines=ortho]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [color="#5F6368", fontname="Arial"];

}

Figure 2: Standard workflow for the computational analysis of a novel molecule using DFT.

1. Software and Method Selection:

• Software: Gaussian, ORCA, or other quantum chemistry packages are standard.[5]

• Method: The B3LYP hybrid functional is a popular choice for organic molecules, offering reliable results for geometries and frequencies.[4][5]

• Basis Set: A Pople-style basis set such as 6-311G(d,p) provides a good balance of accuracy and computational expense for molecules of this size.[4][5]

2. Step-by-Step Computational Procedure:

• Structure Building: Draw the 2D structure of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine and convert it to a 3D model.

• Geometry Optimization: Perform a full geometry optimization without constraints to find the lowest energy conformation (a stable structure) of the molecule.

• Frequency Analysis: Calculate the vibrational frequencies at the optimized geometry. This serves two purposes: to confirm that the structure is a true minimum on the potential energy surface (no imaginary frequencies) and to generate a theoretical IR spectrum.

• NMR Shielding Calculation: Using the optimized geometry, perform a Gauge-Independent Atomic Orbital (GIAO) NMR calculation to predict the isotropic shielding tensors, which are then converted to chemical shifts.[7]

III. Cross-Validation: Comparing Experimental and Computational Results

The core of this process is the direct, objective comparison of the data obtained from the laboratory and from the computational model. Strong correlation between the two datasets provides powerful evidence for the correct structural assignment and a validated computational model that can be used for further predictions.

A. Structural and Spectroscopic Comparison

The following tables illustrate how experimental data would be compared against the computational results for our target compound.

Table 1: Comparison of Key FT-IR Vibrational Frequencies (cm⁻¹)

Vibrational Mode	Experimental (Hypothetical)	Computational (DFT/B3LYP)
N-H stretch (imidazole)	~3350	~3380
Aromatic C-H stretch	~3060	~3075
Aliphatic C-H stretch	~2970	~2985
C=N stretch (imidazole)	~1620	~1635
C-N stretch	~1350	~1360

Note: Calculated frequencies are often systematically higher than experimental values and may be scaled by a factor (e.g., ~0.96 for B3LYP) for better comparison.

Table 2: Comparison of ¹H NMR Chemical Shifts (ppm)

Proton	Experimental (Hypothetical)	Computational (GIAO/DFT)
Imidazole N-H	~12.5	~12.3
Imidazole C-H (2)	~7.1	~7.0
Phenyl C-H (ortho)	~7.4	~7.35
Phenyl C-H (meta)	~7.3	~7.25
Phenyl C-H (para)	~7.2	~7.15
CH (phenylethyl)	~4.1	~4.0
CH₂ (methylene bridge)	~3.9	~3.8
CH₃ (phenylethyl)	~1.5	~1.4

Note: Calculated shifts are typically referenced against a standard (e.g., TMS) calculated at the same level of theory.

B. Analysis of Agreement and Discrepancies

• Strong Agreement: A high degree of correlation between the experimental and computed spectra, as shown in the hypothetical data above, strongly supports the proposed molecular structure.[1][7]

• Minor Discrepancies: Small differences can often be attributed to solvent effects (as calculations are often performed in the gas phase unless a solvent model is explicitly included) and the inherent approximations in the DFT method.[11]

• Significant Discrepancies: Large, unexpected differences may indicate an incorrect structural assignment, the presence of an unexpected isomer, or limitations of the chosen computational model. This would necessitate a re-evaluation of both the experimental data and the computational setup.

IV. Application and Further Studies

With a validated structure, researchers can confidently proceed to investigate the compound's properties and potential applications. The literature on imidazole derivatives suggests several promising avenues:

• Antimicrobial Activity: Many imidazole compounds exhibit potent antibacterial and antifungal properties.[12][13] The validated model could be used for molecular docking studies against microbial enzymes to predict binding affinity and guide further structural modifications.[2][3][14]

• Corrosion Inhibition: Imidazoles are effective corrosion inhibitors for various metals, a property attributed to the adsorption of the molecule onto the metal surface via the nitrogen atoms and π-electrons.[15][16][17]

• Anticancer Agents: Some imidazole derivatives have been investigated as inhibitors of key enzymes in cancer pathways, such as EGFR.[18]

V. Conclusion

The cross-validation of experimental and computational data is an indispensable methodology in modern chemical and pharmaceutical research. It provides a rigorous check on synthesized structures and yields a validated computational model that can predict molecular properties and guide future research. While no specific data exists for (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine, this guide presents a robust, field-proven framework for its synthesis, characterization, and computational validation. By following these principles of scientific integrity and logical workflow, researchers can build a comprehensive and trustworthy understanding of novel imidazole derivatives, paving the way for their potential application in medicine and materials science.

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• In vitro, in silico, and DFT evaluation of antimicrobial imidazole derivatives with insights into mechanism of action. (2025, October 28). Nature.
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• Simulating Metal-Imidazole Complexes. (2024, July 31). Journal of Chemical Theory and Computation.
• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. (2025, September 29). RSC Publishing.
• Substituted imidazoles as corrosion inhibitors for N80 steel in hydrochloric acid. (n.d.). Indian Journal of Chemical Technology.
• Computational DFT analysis and molecular modeling on imidazole derivatives used as corrosion inhibitors for aluminum in acidic media. (2023). Computational and Theoretical Chemistry.
• Fe(iii) and Ni(ii) imidazole-benzimidazole mixed-ligand complexes: synthesis, structural characterization, molecular docking, DFT studies, and evaluation of antimicrobial and anti-inflammatory activities. (n.d.). Dalton Transactions.
• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. (2025, September 15). ResearchGate.
• Synthesis and Analysis of 1-Methyl-4-Phenyl-1H-Imidazol-2-Amine. (2025, August 7). ResearchGate.
• Corrosion inhibition performance of benzimidazole derivatives for protection of carbon steel in hydrochloric acid solution. (n.d.). National Center for Biotechnology Information.
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• Synthesis, Spectroscopic & DFT studies of Novel N-((1H-benzo[d]imidazol-1-yl) methyl). (n.d.). Indian Journal of Pure & Applied Physics.
• Molecular docking studies of some new imidazole derivatives for antimicrobial properties. (2011, October 25). Arabian Journal of Chemistry.
• Synthesis, characterization & evaluation of anti-microbial activity of 2,4,5-triphenyl-1h-imidazole-1-yl derivatives. (n.d.). YMER.
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• Synthesis and antimicrobial activity of novel 4-(1H-benzo[d]imidazol-2-yl)-4,5-dihydro-benzo[f][1][4]-oxazepin-3(2H) ones. (2024, December 24). CSIR-NIScPR. Retrieved February 19, 2026, from

• Assessment of New Imidazol Derivatives and Investigation of Their Corrosion-Reducing Characteristics for Carbon Steel in HCl Acid Solution. (2023, August 10). MDPI.
• SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. (n.d.). Connect Journals.
• Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative. (2023, September 15). IJFMR.
• Synthesis of some new imidazole-2-thiols and their derivatives as potent antimicrobial agents. (n.d.). International Journal of PharmTech Research.
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• Computational design, synthesis, and assessment of 3-(4-(4-(1,3,4-oxadiazol-2-yl)-1H-imidazol-2-yl)phenyl)-1,2,4-oxadiazole derivatives as effective epidermal growth factor receptor inhibitors: a prospective strategy for anticancer therapy. (n.d.). RSC Publishing.
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Safety & Regulatory Compliance

Operational Guide: Disposal of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

[1]

Executive Summary & Hazard Classification

Chemical Identity: (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine Functional Class: Organic Amine / Imidazole Derivative Primary Disposal Stream: High-Temperature Incineration (Organic Base) [1]

This guide defines the disposal protocol for (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine.[1] As a secondary amine linked to an imidazole ring, this compound exhibits basic corrosivity and bioactivity .[1] Improper disposal into sanitary sewers is strictly prohibited due to aquatic toxicity and the resistance of imidazole rings to standard biological degradation in water treatment plants.

Hazard Profile (Worst-Case Assumption)

Treat as "Free Base" unless confirmed as a salt.

Hazard Class	GHS Classification (Inferred)	Critical Safety Threshold
Corrosivity	Skin Corr.[1][2][3][4] 1B / Eye Dam. 1	pH > 12 (Do not store in metal; use HDPE/Glass).
Toxicity	Acute Tox. 4 (Oral/Dermal)	Avoid inhalation of mists; permeate-resistant gloves required.
Reactivity	Incompatible with Acids/Oxidizers	Exothermic Reaction Risk: Violent heat generation with strong acids.
Flammability	Combustible Liquid (Cat 4)	Flash Point likely >60°C but treat as ignitable waste.

Segregation Logic: The Chemistry of Incompatibility

Why we segregate, not just "because the rules say so."

Effective disposal begins with segregation. This molecule contains two nitrogenous basic centers: the secondary amine and the imidazole ring.

• Acid Incompatibility: Mixing this amine with strong mineral acids (Nitric, Sulfuric) in a waste container will result in an immediate, uncontrolled exothermic acid-base neutralization.[1] This can pressurize containers or melt plastic.

  • Directive: Never add to the "General Acid" waste stream.

• Oxidizer Incompatibility: Amines are reducing agents. Contact with strong oxidizers (Peroxides, Permanganates) can lead to the formation of unstable N-oxides or ignition.[1]

  • Directive: Strictly segregate from Oxidizing Waste.

• Halogenated Waste: While the molecule itself is non-halogenated, mixing it with halogenated solvents (DCM, Chloroform) is permissible only if the incineration facility accepts mixed streams.[1] However, to reduce disposal costs, keep it in the Non-Halogenated Organic stream unless it is dissolved in a halogenated solvent.[1]

Decision Logic & Workflow

The following decision tree dictates the operational flow for disposing of this specific chemical.

Figure 1: Waste stream decision logic. Ensure the correct stream is selected to prevent cross-contamination fees or safety hazards.[1]

Step-by-Step Disposal Protocol

Phase 1: Preparation & Packaging

Objective: Containment integrity and accurate communication.

• Select Container:

  • Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

  • Avoid: Metal cans (due to potential basic corrosion) or PET plastics (if solvent incompatibility exists).

• pH Verification (Critical Step):

  • If the waste is a mixture, use a pH strip to confirm alkalinity.[1]

  • If pH < 4:[1] Stop. You likely have an acid contamination. Do not mix with other organic bases. Label as "Acidic Organic Waste."

  • If pH > 10:[1] Proceed as "Basic Organic Waste."

• Labeling:

  • Apply a hazardous waste label immediately upon the first drop of waste entering the container.

  • Constituents: Write full chemical name. Do not use abbreviations like "Imid-Amine."

  • Hazard Checkboxes: Check "Corrosive" and "Toxic."[2]

Phase 2: Accumulation

Objective: Safe storage pending pickup.

• Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding 110% of the container's volume.

• Venting: Ensure the cap is tight but not over-torqued. If the waste contains volatile solvents (e.g., waste reaction mixture in acetone), ensure the storage area is ventilated to prevent fume buildup.[1]

• Limit: Adhere to the "Satellite Accumulation Area" rule (typically < 55 gallons, but practically < 4 Liters for benchtop chemistry).

Phase 3: Final Disposal (EHS Handoff)

Objective: Transfer to licensed facility.

• Request Pickup: Submit a waste manifest to your EHS department.

• RCRA Codes (US Only):

  • If the solution is ignitable (Flash point < 60°C): D001 .

  • If the pH is > 12.5: D002 .[5]

  • Note: Even if not strictly RCRA regulated, designate for Incineration to destroy the bioactive imidazole ring.[1]

Spill Management Protocol

Scenario: 100mL spill of pure amine on the lab bench.

• Evacuate & Ventilate: Clear the immediate area.[3] Amines have potent odors and can cause respiratory irritation.

• PPE Upgrade: Wear double nitrile gloves, safety goggles (not just glasses), and a lab coat.[1]

• Containment: Ring the spill with an inert absorbent (Vermiculite or Diatomaceous Earth).

  • Warning: Do NOT use paper towels. The high surface area of cellulose combined with a basic amine can create a fire hazard (spontaneous combustion risk).

• Neutralization (Optional but Recommended):

  • Sprinkle Citric Acid powder or apply a dilute (5%) Acetic Acid solution to the spill slowly to neutralize the base.

  • Observation: Watch for heat generation.

• Cleanup: Scoop the absorbed, neutralized material into a wide-mouth jar. Label as "Debris from Chemical Spill: Organic Amine."

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed and Characteristic Wastes (RCRA).

• PubChem. (2024). Compound Summary: Phenylethylamine Derivatives Safety Data. National Library of Medicine. [1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. [1]

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Comprehensive Safety and Handling Guide for (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine

This guide provides essential safety protocols and logistical information for the handling and disposal of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine (CAS Number 864821-90-9). As no specific safety data sheet (SDS) is readily available for this compound, this document synthesizes information from structurally related and potentially hazardous chemical analogues, namely imidazole and phenylethylamine derivatives. This approach ensures a cautious and comprehensive safety framework for researchers, scientists, and drug development professionals.

Hazard Analysis: A Synthesized Approach

Due to the absence of specific toxicological data for (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine, a thorough hazard assessment necessitates an analysis of its core chemical moieties: the imidazole ring and the phenylethylamine backbone.

• Imidazole Moiety: Imidazole and its derivatives are known to be corrosive and can cause severe skin burns and eye damage.[1][2][3][4] They are often harmful if swallowed or inhaled.[3][4][5] Some imidazole compounds may also pose reproductive hazards.[3][4]

• Phenylethylamine Moiety: Phenylethylamine and its derivatives are also classified as corrosive and can cause severe skin burns and eye damage.[6][7][8] They are often harmful or toxic if swallowed and can be toxic in contact with skin.[7][8] Inhalation may cause respiratory irritation.[7][9][10]

Given these properties, it is prudent to treat (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine as a hazardous substance with the potential to be corrosive, toxic, and an irritant.

Personal Protective Equipment (PPE): A Multi-layered Defense

A robust PPE strategy is critical to mitigate the risks associated with handling this compound. The following table outlines the recommended PPE, emphasizing the importance of a comprehensive barrier.

Body Part	Personal Protective Equipment	Rationale and Specifications
Eyes/Face	Chemical safety goggles and a face shield	Provides a complete barrier against splashes and aerosols. Standard EN166 or OSHA 29 CFR 1910.133 compliant eyewear is mandatory.[4][9][11]
Hands	Chemical-resistant gloves (Nitrile rubber recommended)	Nitrile gloves offer good resistance to a range of chemicals.[2] Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contact.[12]
Body	Laboratory coat and chemical-resistant apron	A fully buttoned lab coat provides a primary barrier. A chemical-resistant apron should be worn over the lab coat for added protection during procedures with a high risk of splashing.[3]
Respiratory	Approved respirator (if ventilation is inadequate)	Work should be conducted in a certified chemical fume hood.[4][5] If there is a risk of generating dust or aerosols and ventilation is insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[6][11]
Feet	Closed-toe shoes	Protects against spills and falling objects.

Operational and Disposal Plans: A Step-by-Step Protocol

Adherence to a strict operational workflow is paramount for ensuring laboratory safety.

Pre-Handling Checklist

• Information Review: Thoroughly review this safety guide and any available information on related compounds.

• Emergency Equipment Check: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[1][4][12]

• Fume Hood Verification: Confirm that the chemical fume hood has a current certification and is functioning correctly.[1]

• PPE Donning: Put on all required personal protective equipment as outlined in the table above.

Safe Handling Workflow

The following diagram illustrates the critical steps for the safe handling of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine.

Caption: A flowchart outlining the key stages of safe chemical handling.

Disposal Plan

• Waste Segregation: All waste contaminated with (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[1]

• Container Compatibility: The waste container must be made of a material compatible with the chemical.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name.

• Storage: Store the waste container in a designated, well-ventilated, and secure area away from incompatible materials such as strong oxidizing agents and acids.[1][3]

• Disposal: Arrange for disposal through your institution's environmental health and safety (EHS) office in accordance with all local, state, and federal regulations.[5]

Emergency Procedures: Rapid and Effective Response

In the event of an exposure or spill, immediate and correct action is crucial.

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[1][4][5] Seek immediate medical attention.[1][4][5]
Skin Contact	Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[3][5][13] Seek immediate medical attention.[3][5]
Inhalation	Move the individual to fresh air.[4][5] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[5][14] Seek immediate medical attention.[4][5]
Ingestion	Do NOT induce vomiting.[4][8] Rinse the mouth with water.[5][13] Seek immediate medical attention.[1][5]

Accidental Release Measures

• Evacuate: Immediately evacuate the area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, absorb the material with an inert absorbent such as sand or vermiculite and place it in a sealed container for disposal.[5]

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your supervisor and EHS office. For large spills, evacuate the area and contact emergency services.[1]

Conclusion: A Culture of Safety

The safe handling of (1H-Imidazol-2-ylmethyl)(1-phenylethyl)amine relies on a proactive and informed approach. By understanding the potential hazards based on its chemical structure, implementing rigorous PPE and handling protocols, and being prepared for emergencies, researchers can mitigate risks and maintain a safe laboratory environment. This guide serves as a foundational document to be integrated into your institution's broader chemical hygiene plan.

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• 1-(1-METHYL-1H-IMIDAZOL-2-YL)-ETHANONE - ChemicalBook. (n.d.).
• Chemwatch GHS SDS in English (European) 48281. (n.d.).

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